2,3-Dimethyltetrahydro-4H-pyran-4-one

Core Science & Biosynthesis

2,3-Dimethyltetrahydro-4H-pyran-4-one chemical properties

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 2,3-Dimethyltetrahydro-4H-pyran-4-one

Abstract

This technical guide provides a comprehensive analysis of 2,3-Dimethyltetrahydro-4H-pyran-4-one, a heterocyclic ketone of significant interest to researchers, scientists, and professionals in drug development. While specific experimental data for this particular substituted pyranone is limited in public literature, this document synthesizes information from analogous structures and the parent compound, tetrahydro-4H-pyran-4-one, to offer robust, field-proven insights. We will explore its core chemical properties, predicted spectroscopic signatures, plausible synthetic routes, and characteristic reactivity. The guide emphasizes the causality behind experimental choices and provides actionable protocols, positioning 2,3-Dimethyltetrahydro-4H-pyran-4-one as a valuable building block in modern medicinal chemistry.

Introduction: The Tetrahydropyran-4-one Scaffold

The 4H-pyran-4-one scaffold is recognized as a "privileged structure" in medicinal chemistry.[1] This motif is integral to numerous natural products and synthetic compounds that exhibit a wide array of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1] The saturated version, tetrahydro-4H-pyran-4-one, and its derivatives serve as crucial starting materials for complex molecules in the pharmaceutical industry, often imparting favorable pharmacokinetic properties like enhanced solubility and metabolic stability.[2]

The introduction of methyl substituents at the C2 and C3 positions of the pyran ring creates chiral centers, opening avenues for the development of stereospecific drugs. The positioning of these substituents can dramatically influence a compound's physicochemical properties and its interactions with biological targets.[1] This guide will elucidate the predicted properties and chemical behavior of 2,3-Dimethyltetrahydro-4H-pyran-4-one, providing a foundational understanding for its application in synthesis and drug discovery.

Physicochemical and Spectroscopic Profile

Understanding the structural and electronic properties of a molecule is paramount for its effective use.[1] This section details the predicted physicochemical properties and the expected spectroscopic signatures for 2,3-Dimethyltetrahydro-4H-pyran-4-one.

Physicochemical Properties

The properties of the parent compound, tetrahydro-4H-pyran-4-one, provide a baseline for predicting those of its dimethylated analogue. The addition of two methyl groups is expected to increase the molecular weight, boiling point, and lipophilicity (logP), while likely decreasing water solubility.

Table 1: Comparison of Physicochemical Properties.

Property	Tetrahydro-4H-pyran-4-one (Experimental)	2,3-Dimethyltetrahydro-4H-pyran-4-one (Predicted)
Molecular Formula	C₅H₈O₂	C₇H₁₂O₂
Molecular Weight	100.12 g/mol [3]	128.17 g/mol
Appearance	Colorless liquid[3]	Colorless to pale yellow liquid
Boiling Point	166-166.5 °C[3]	~175-185 °C
Density	1.084 g/mL at 25 °C[3]	~1.03 g/mL
Solubility	Soluble in organic solvents, insoluble in water[3][4]	Soluble in organic solvents, sparingly soluble in water

| logP (Octanol/Water) | 0.366 (Calculated)[5] | > 1.0 |

Spectroscopic Characterization

Spectroscopic analysis is essential for structural elucidation and purity assessment. The following are predicted data based on the known spectra of related pyranone structures.

• Infrared (IR) Spectroscopy: The most prominent feature will be a strong absorption band corresponding to the ketone carbonyl (C=O) stretch, expected in the region of 1715-1730 cm⁻¹ . This is characteristic of a saturated six-membered ring ketone. Additional C-O-C stretching bands for the ether linkage will appear in the 1050-1150 cm⁻¹ region.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will be complex due to the chirality at C2 and C3, leading to diastereotopic protons. Key expected signals include:

    • Doublets for the two methyl groups (CH₃) between δ 0.9-1.2 ppm .

    • A complex series of multiplets for the ring protons (CH and CH₂) from δ 2.0-4.5 ppm . The protons adjacent to the oxygen (C6-H) will be the most downfield, while those adjacent to the carbonyl (C5-H) will be around δ 2.3-2.7 ppm.

  • ¹³C NMR: The proton-decoupled spectrum would show seven distinct signals:

    • A ketone carbonyl (C=O) signal at δ 205-210 ppm .

    • Signals for the carbons attached to oxygen (C2 and C6) in the δ 60-80 ppm range.

    • Signals for the remaining ring carbons (C3 and C5) in the δ 30-50 ppm range.

    • Two signals for the methyl carbons in the δ 10-20 ppm range.

• Mass Spectrometry (MS):

  • The molecular ion peak [M]⁺ would be observed at m/z = 128 .

  • Common fragmentation patterns would involve α-cleavage adjacent to the carbonyl group and loss of fragments such as CO (m/z = 28), C₂H₄ (m/z = 28), and methyl radicals (m/z = 15).

Synthesis and Reactivity

The synthetic versatility of the tetrahydropyranone core makes it a valuable intermediate.[6]

Potential Synthetic Routes

While a specific, optimized synthesis for 2,3-Dimethyltetrahydro-4H-pyran-4-one is not widely published, established methods for similar structures can be adapted. A plausible approach is the hetero-Diels-Alder reaction between an appropriate diene and aldehyde, followed by reduction.

Caption: Plausible hetero-Diels-Alder route to the target molecule.

Another established industrial method for the parent ring involves the cyclization of 1,5-dichloropentan-3-one.[6][7] A similar strategy could be envisioned starting from a suitably substituted dichloroketone.

Chemical Reactivity and Synthetic Utility

The reactivity of 2,3-Dimethyltetrahydro-4H-pyran-4-one is dominated by its ketone and ether functionalities, making it a versatile synthetic intermediate.

Caption: Key reactive sites of 2,3-Dimethyltetrahydro-4H-pyran-4-one.

• Reactions at the Carbonyl Group: The ketone is susceptible to nucleophilic attack. This allows for the synthesis of tertiary alcohols via Grignard or organolithium reagents[8] and secondary alcohols via reduction (e.g., with NaBH₄). It is also a key precursor for spirocyclic compounds.

• Synthesis of Spiro-hydantoins: One of the most powerful applications of this scaffold is in the one-pot Bucherer-Bergs reaction to create spiro-hydantoins, a privileged structure in medicinal chemistry with anticonvulsant, antiviral, and anticancer properties.[2]

Experimental Protocol: Bucherer-Bergs Synthesis of a Spiro-hydantoin Derivative [2]

• Reaction Setup: In a sealed pressure vessel, combine 2,3-Dimethyltetrahydro-4H-pyran-4-one (1.0 eq), ammonium carbonate (3.0 eq), and potassium cyanide (1.2 eq) in a solvent mixture of ethanol and water.

• Heating: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature. Carefully acidify the reaction mixture with hydrochloric acid to precipitate the crude spiro-hydantoin.

• Purification: Isolate the crude product by filtration and wash thoroughly with cold water. Further purify the product by recrystallization from a suitable solvent (e.g., ethanol/water) to yield the pure spiro-hydantoin derivative.

• Reactions at the α-Carbon: The protons on the carbons adjacent to the ketone (C3 and C5) are acidic and can be removed by a base to form an enolate. This nucleophilic intermediate can participate in a variety of bond-forming reactions, including asymmetric Mannich-type reactions, which are powerful tools for synthesizing chiral molecules.[9]

Stability and Degradation

Based on studies of the parent compound, 2,3-Dimethyltetrahydro-4H-pyran-4-one is expected to be stable under standard storage conditions but susceptible to degradation under stress.[3]

• Hydrolysis: Susceptible to ring-opening under both acidic and basic conditions, especially at elevated temperatures.

• Oxidation: Can be degraded by strong oxidizing agents.

• Photostability: May be susceptible to degradation upon exposure to UV light.

Applications in Drug Development

The tetrahydropyran motif is frequently incorporated into drug candidates to improve their pharmacological profiles. Derivatives of 4H-pyrans have demonstrated a vast range of biological activities, including:

• Anticancer and antiproliferative[10][11]

• Antimicrobial and antifungal[11][12]

• Antiviral, including against influenza virus[4][11]

• Antioxidant[13]

The title compound serves as a chiral building block for creating complex structures with precise three-dimensional arrangements of substituents, which is critical for high-affinity interactions with biological targets.[2]

Safety and Handling

As a flammable heterocyclic ketone, 2,3-Dimethyltetrahydro-4H-pyran-4-one should be handled with appropriate care, following guidelines for similar chemicals.[14][15][16]

• Handling: Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[14][17] Ensure adequate ventilation and work in a chemical fume hood.[14][15] Keep away from heat, sparks, open flames, and other ignition sources.[14][15] Use non-sparking tools and take precautionary measures against static discharge.[14][16]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14][15][16] Keep away from strong oxidizing agents and strong bases.[14]

• First Aid:

  • Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower.[14]

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[16]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards.[14]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[14]

• Fire-fighting: Use CO₂, dry chemical, or foam to extinguish.[14] Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[14]

Conclusion

2,3-Dimethyltetrahydro-4H-pyran-4-one represents a chemical building block of significant potential. While direct experimental data is sparse, a comprehensive understanding of its properties and reactivity can be confidently extrapolated from the well-studied tetrahydro-4H-pyran-4-one core and related analogues. Its versatile ketone functionality allows for a wide range of transformations, particularly in the synthesis of complex chiral molecules and spirocyclic systems relevant to drug discovery. This guide provides the foundational knowledge for researchers and scientists to confidently incorporate this valuable intermediate into their synthetic programs.

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• NIST. (n.d.). 4H-Pyran-4-one, 2,3-dihydro-3,5-dihydroxy-6-methyl-.
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• Penchev, P. N., & Nachkova, S. R. (2010, September 16).
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• Google Patents. (n.d.). CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.
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• NIST. (n.d.). 2H-Pyran-2-one, tetrahydro-4-methyl-.
• ResearchGate. (2005, January). Synthesis and Conformational Studies of Tertiary Alcohols Derived from Tetrahydro-4H-pyran-4-one and Tetrahydrothiopyran-4-one.
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Conformational Analysis of 2,3-Disubstituted Pyran-4-ones: A Technical Guide

The following technical guide details the conformational analysis of 2,3-disubstituted pyran-4-ones.

Executive Summary: The Planarity Paradox

In medicinal chemistry, the pyran-4-one (γ-pyrone) scaffold is a privileged structure, serving as the core for iron chelators (e.g., Maltol, Deferiprone), tyrosinase inhibitors (Kojic acid derivatives), and novel antimicrobials.

Unlike their saturated counterparts (tetrahydropyran-4-ones), which exhibit classic chair/boat isomerism, 2,3-disubstituted 4H-pyran-4-ones present a unique conformational challenge. The ring itself is largely planar due to vinylogous conjugation; therefore, "conformational analysis" in this context does not refer to ring puckering. Instead, it focuses on the dynamic orientation of substituents and atropisomerism arising from steric locking between the C2 and C3 positions.

This guide provides a rigorous framework for analyzing these specific steric and electronic vectors, which are critical for optimizing target binding affinity and solubility.

Structural Fundamentals & Electronic Vectors

To control the conformation, one must first understand the electronic ground state. The 4H-pyran-4-one ring possesses significant aromatic character (approx. 65% resonance energy of benzene) due to the contribution of the pyrylium salt resonance form.

The Core Geometry

• Ring State: Planar.

• C2-C3 Bond: Possesses partial double-bond character.

• The "Orthogonal" Conformation: In 2,3-disubstituted systems, particularly where C3 is an -OH (as in Maltol) or an aryl group, the substituent at C2 forces a specific rotational preference on C3 to minimize

  strain (allylic strain).

Critical Distinction: Dihydro vs. Unsaturated

It is vital to distinguish the target scaffold from its metabolic precursors.

• 2,3-dihydro-pyran-4-one: Adopts a "sofa" or half-chair conformation.

• 4H-pyran-4-one (Target): Planar.

Analytical Methodologies

The following protocols are designed to isolate and identify the bioactive conformers of 2,3-disubstituted analogues.

NMR Spectroscopy: The Solution-State Gold Standard

X-ray crystallography often traps a single low-energy conformer that may not represent the bioactive species in solution. NMR is required to observe the dynamic equilibrium.

Protocol: NOE-Based Rotamer Assignment

This protocol determines if the C2 and C3 substituents are "locked" or freely rotating.

• Sample Preparation: Dissolve 5-10 mg of compound in 600 µL of deuterated solvent (DMSO-

  is preferred to slow exchange rates; CDCl for non-polar side chains).

• 1D

  H Acquisition: Acquire a standard spectrum with high signal-to-noise (S/N > 200).

• NOESY/ROESY Setup:

  • Mixing Time (

    ): Set to 300-500 ms. For small molecules (< 500 Da), ROESY is preferred to avoid the zero-crossing point of the NOE.

  • Target: Irradiate the C2-substituent protons (e.g., C2-Methyl).

• Analysis:

  • Positive NOE: If NOE is observed between C2-Me and specific protons on the C3-substituent (e.g., ortho-protons of a C3-aryl), the conformation is cis-oriented or rapidly exchanging.

  • Negative/Null NOE: Indicates a fixed trans-orientation or large distance (> 5 Å).

Key Metric: The Temperature Coefficient of the C3-OH signal (if present).

• Run

  H NMR at 25°C, 35°C, 45°C, 55°C.
• ppb/K indicates an intramolecular Hydrogen Bond (e.g., between C3-OH and C4=O), locking the conformation.

Computational Modeling: Predicting Energy Barriers

Before synthesis, use DFT to predict if a 2,3-substitution pattern will lead to atropisomerism (axial chirality).

Workflow:

• Software: Gaussian16 or ORCA.

• Method: DFT B3LYP/6-311+G(d,p) with IEFPCM solvation model (Water or DMSO).

• Scan: Perform a Relaxed Potential Energy Surface (PES) Scan .

  • Define the dihedral angle between C2-C3-Substituent.

  • Rotate in 10° increments.

• Threshold: If the rotational barrier (

  ) > 20 kcal/mol, the conformers are separable (atropisomers) at room temperature.

Visualization of Conformational Dynamics

The following diagram illustrates the workflow for assigning the conformation of a 2,3-disubstituted pyran-4-one, highlighting the decision gates between planar locking and steric rotation.

Figure 1: Decision tree for conformational assignment. Green path represents the aromatic system discussed here.

Case Study: Maltol & Atropisomeric Drug Design

The Maltol Template (Type A)

Maltol (3-hydroxy-2-methyl-4-pyrone) represents the archetypal "locked" conformer.

• Mechanism: The C3-hydroxyl group acts as a hydrogen bond donor to the C4-carbonyl oxygen (acceptor).

• Consequence: The molecule is effectively planar and rigid. This pre-organization reduces the entropic penalty of binding to metal ions (e.g.,

  ), making it an exceptional chelator [1].

• Data Validation: In

  , the -OH proton appears as a sharp singlet downfield (> 7 ppm) and shows minimal shift with concentration changes, confirming intramolecular bonding over intermolecular aggregation.

2,3-Diaryl Systems (Type B)

When replacing the C2-methyl with a larger group (e.g., Phenyl) and the C3-OH with a bulky aryl or heteroaryl ring, the system encounters Class 2 or Class 3 Atropisomerism [2].

• Steric Clash: The ortho-hydrogens of the C2 and C3 aryl rings clash.

• Result: The C3 substituent twists out of the plane of the pyranone ring (dihedral angle

  60-90°).

• Drug Design Implication: If the biological target requires a planar ligand (intercalation), these analogs will fail. If the target has a hydrophobic pocket orthogonal to the binding cleft, this twisted conformer is highly potent.

Summary of Quantitative Parameters

Parameter	Method	Typical Value (Rigid/Active)	Typical Value (Flexible/Inactive)
C3-OH Shift	H NMR ( )	> 7.5 ppm (Sharp)	< 6.0 ppm (Broad)
Temp Coeff	VT-NMR	< 3 ppb/K	> 5 ppb/K
Rotational Barrier	DFT (B3LYP)	> 20 kcal/mol (Atropisomer)	< 10 kcal/mol (Free Rotation)
Ring Torsion	X-Ray	< 5° (Planar)	> 20° (Distorted/Saturated)

References

• PubChem. 2,3-Dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one (Maltol derivative data). National Library of Medicine. Available at: [Link]

• LaPlante, S. R., et al. Atropisomerism in medicinal chemistry: challenges and opportunities. Future Science OA, 2011. Available at: [Link]

• Beilstein Journals. Synthesis and conformational analysis of pyran inter-halide analogues. Beilstein J. Org. Chem., 2024. (Context on general pyran conformation analysis). Available at: [Link]

• MDPI. Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives. Molecules, 2020. Available at: [Link][1]

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An In-Depth Technical Guide to the Structural Analogs of 2,3-Dimethyltetrahydro-4H-pyran-4-one

Abstract

The tetrahydropyran-4-one scaffold is a cornerstone in medicinal chemistry and natural product synthesis, recognized as a privileged structure due to its prevalence in a multitude of biologically active compounds. This technical guide provides an in-depth exploration of the structural analogs of a representative member, 2,3-dimethyltetrahydro-4H-pyran-4-one. We will dissect the strategic modifications of this core structure, including alterations in ring substitution, bioisosteric replacement of the core heteroatom, and derivatization of the ketone functionality. This document is intended for researchers, scientists, and drug development professionals, offering a blend of synthetic strategy, mechanistic insight, and practical application. We will detail robust synthetic protocols, present comparative data, and illustrate key chemical transformations to empower the design and execution of novel molecular entities based on this versatile scaffold.

Introduction: The Tetrahydropyran-4-one Core

The tetrahydropyran (THP) ring is a conformationally restricted ether that offers a favorable balance of metabolic stability and aqueous solubility, making it a desirable motif in drug design.[1] The inclusion of a ketone at the C4 position introduces a versatile chemical handle for further functionalization and a key pharmacophoric element capable of engaging in hydrogen bonding with biological targets. The parent compound of this guide, 2,3-dimethyltetrahydro-4H-pyran-4-one, serves as a model system to explore the vast chemical space accessible through analog synthesis.

The strategic importance of this scaffold is underscored by its presence in compounds with a wide array of biological activities, including anticancer, antidiabetic, and antimicrobial properties.[2][3] This guide will systematically explore three primary avenues of structural analog development:

• Part A: Analogs via Ring Substitution Modification

• Part B: Analogs via Heterocyclic Core Bioisosterism

• Part C: Analogs via Ketone Functionality Derivatization

For each class of analogs, we will provide field-proven synthetic methodologies, causality behind experimental choices, and relevant biological context.

Part A: Analogs via Ring Substitution Modification

The most direct approach to creating structural analogs is by varying the substituents on the tetrahydropyran-4-one ring. This allows for fine-tuning of steric and electronic properties, which can profoundly impact biological activity and pharmacokinetic profiles.

Synthesis of Substituted Tetrahydropyran-4-ones: The Maitland-Japp Reaction

A classic yet powerful method for constructing highly substituted tetrahydropyran-4-ones is the Maitland-Japp reaction. This one-pot, multi-component reaction condenses a β-ketoester with two equivalents of an aldehyde, offering a convergent and atom-economical route to the core scaffold.[4] The diastereoselectivity of the reaction can often be controlled by the choice of Lewis acid and reaction temperature.[5]

This protocol is adapted from the work of Clarke et al. on multi-component constructions of tetrahydropyran-4-ones.[4]

Materials:

• Ethyl acetoacetate (1.0 equiv)

• Benzaldehyde (2.0 equiv)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (1.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DCM and cool to -78 °C in a dry ice/acetone bath.

• Add ethyl acetoacetate (1.0 equiv) and benzaldehyde (2.0 equiv) to the cooled solvent.

• Slowly add BF₃·OEt₂ (1.2 equiv) dropwise to the stirred solution. The reaction mixture may change color.

• Allow the reaction to stir at -78 °C for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2,6-diphenyl-3,5-dicarbethoxy-tetrahydropyran-4-one.

Causality: The use of a Lewis acid like BF₃·OEt₂ is crucial for activating the aldehydes towards nucleophilic attack and promoting the cascade of Knoevenagel condensation and intramolecular oxa-Michael addition that constitutes the reaction mechanism.[5] Performing the reaction at low temperatures (-78 °C) enhances the diastereoselectivity by favoring the thermodynamically more stable all-equatorial substituted product.

Caption: Workflow for the Lewis acid-catalyzed Maitland-Japp reaction.

Synthesis via Prins Cyclization

The Prins cyclization offers another versatile entry to the tetrahydropyran ring system. This reaction typically involves the acid-catalyzed cyclization of a homoallylic alcohol with an aldehyde.[6] Modern variations, such as the silyl enol ether Prins cyclization, allow for the direct synthesis of tetrahydropyran-4-ones with excellent diastereoselectivity.[7][8]

This protocol is based on the methodology developed for the diastereoselective formation of substituted tetrahydropyran-4-ones.[8]

Materials:

• Hydroxy silyl enol ether (1.0 equiv)

• Aldehyde (e.g., isobutyraldehyde) (1.5 equiv)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the aldehyde (1.5 equiv) in anhydrous DCM and cool to -78 °C.

• Add BF₃·OEt₂ (1.5 equiv) to the aldehyde solution and stir for 15 minutes.

• In a separate flask, dissolve the hydroxy silyl enol ether (1.0 equiv) in anhydrous DCM.

• Add the solution of the hydroxy silyl enol ether dropwise to the aldehyde/Lewis acid mixture over 30 minutes.

• Stir the reaction at -78 °C for 3 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous NaHCO₃.

• Warm the mixture to room temperature, separate the layers, and extract the aqueous phase with DCM.

• Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify by flash chromatography to yield the cis-2,6-disubstituted tetrahydropyran-4-one.

Causality: The Lewis acid activates the aldehyde, which is then attacked by the silyl enol ether. The resulting oxocarbenium ion is trapped intramolecularly by the hydroxyl group, leading to the cyclized product.[6] The stereochemical outcome is dictated by a chair-like transition state, which minimizes steric interactions, typically leading to cis-2,6-disubstituted products.[7][9]

Table 1: Representative Yields for Prins Cyclization Synthesis of Tetrahydropyran-4-ones [8]

Entry	Aldehyde	Hydroxy Silyl Enol Ether Substituent (R)	Product	Yield (%)	Diastereomeric Ratio (dr)
1	Benzaldehyde	Phenyl	2,6-Diphenyl-3-phenyl-THP-4-one	85	>95:5
2	Isobutyraldehyde	Phenyl	2-Isopropyl-6-phenyl-3-phenyl-THP-4-one	97	>95:5
3	Cinnamaldehyde	Methyl	2-Styryl-6-phenyl-3-methyl-THP-4-one	75	>95:5
4	Heptanal	Phenyl	2-Hexyl-6-phenyl-3-phenyl-THP-4-one	88	>95:5

Part B: Analogs via Heterocyclic Core Bioisosterism

Bioisosteric replacement is a powerful strategy in drug design to modulate a molecule's properties while retaining its intended biological activity. Replacing the oxygen atom of the tetrahydropyran-4-one ring with other heteroatoms, such as sulfur or nitrogen, can significantly alter properties like lipophilicity, hydrogen bonding capacity, and metabolic stability.

Tetrahydrothiopyran-4-one Analogs

The replacement of the ring oxygen with sulfur yields tetrahydrothiopyran-4-ones (thian-4-ones). Sulfur is larger and less electronegative than oxygen, which can alter the ring conformation and its interaction with biological targets. These analogs have shown promise as anticancer and antimicrobial agents.[10][11]

A common method involves the reaction of a diarylideneacetone with a sulfur source like sodium hydrosulfide (NaSH).

Materials:

• 1,5-Diphenylpenta-1,4-dien-3-one (Dibenzylideneacetone) (1.0 equiv)

• Sodium hydrosulfide hydrate (NaSH·xH₂O) (1.5 equiv)

• Ethanol

• Water

Procedure:

• Dissolve dibenzylideneacetone in ethanol in a round-bottom flask.

• In a separate flask, prepare a solution of sodium hydrosulfide in a mixture of ethanol and water.

• Add the NaSH solution dropwise to the stirred solution of dibenzylideneacetone at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to afford pure cis-2,6-diphenyltetrahydrothiopyran-4-one.

Causality: The reaction proceeds via a double Michael addition of the hydrosulfide anion to the conjugated system of the diarylideneacetone, followed by cyclization to form the six-membered heterocyclic ring.

While specific data for 2,3-dimethyltetrahydro-4H-pyran-4-one is scarce, a comparison of the parent unsubstituted rings provides insight.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (C=O, cm⁻¹)
Tetrahydro-4H-pyran-4-one	~3.8 (t, 4H), ~2.4 (t, 4H)	~208 (C=O), ~68 (C-O), ~45 (C-C=O)	~1720
Tetrahydrothiopyran-4-one	~3.0 (t, 4H), ~2.8 (t, 4H)	~210 (C=O), ~47 (C-C=O), ~30 (C-S)	~1715

The upfield shift of the protons adjacent to the heteroatom in the thiopyranone is characteristic of the reduced electronegativity of sulfur compared to oxygen.

Piperidin-4-one Analogs

Replacing the ring oxygen with a nitrogen atom gives piperidin-4-one analogs. The nitrogen atom introduces a basic center and a hydrogen bond donor (in its N-H form), which can dramatically alter the molecule's physicochemical properties and biological target interactions. The nitrogen can also be readily substituted, providing an additional vector for analog synthesis.

The synthesis of substituted piperidin-4-ones is often achieved through variations of the Mannich reaction or by cyclization of appropriate amino-ketone precursors.

Part C: Analogs via Ketone Functionality Derivatization

The carbonyl group at the C4 position is a prime site for chemical modification, leading to a diverse array of structural analogs with distinct properties.

Oxime Analogs

The reaction of tetrahydropyran-4-one with hydroxylamine hydrochloride yields the corresponding oxime. Oximes introduce a new hydrogen-bonding group and can exist as E/Z isomers, offering geometric diversity. Tetrahydropyran-4-one oxime derivatives have been investigated for their antibacterial activity.[11]

Materials:

• 3,5-Disubstituted tetrahydropyran-4-one (1.0 equiv)

• Hydroxylamine hydrochloride (1.2 equiv)

• Sodium acetate (AcONa) (1.5 equiv)

• Ethanol/Water solvent mixture

Procedure:

• Dissolve the tetrahydropyran-4-one in a 1:1 mixture of ethanol and water.

• Add hydroxylamine hydrochloride and sodium acetate to the solution.

• Heat the mixture at reflux (or below 80 °C) for 1-2 hours until TLC indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and reduce the volume of the solvent under reduced pressure.

• Add water to precipitate the crude oxime.

• Collect the solid by filtration, wash with water, and dry.

• Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the pure product.

Causality: Sodium acetate acts as a base to neutralize the HCl salt of hydroxylamine, liberating the free hydroxylamine nucleophile which then condenses with the ketone.

Spirocyclic Analogs: The Bucherer-Bergs Reaction

The ketone can serve as an anchor point for the construction of spirocyclic systems. A particularly powerful method is the Bucherer-Bergs reaction, a one-pot synthesis of spiro-hydantoins from ketones, ammonium carbonate, and a cyanide source.[12][13] Spiro-hydantoins are a privileged scaffold in medicinal chemistry, found in numerous drugs.[14]

Materials:

• Tetrahydro-4H-pyran-4-one (1.0 equiv)

• Potassium cyanide (KCN) (2.0 equiv)

• Ammonium carbonate ((NH₄)₂CO₃) (2.0 equiv)

• Ethanol/Water (1:1 v/v)

• Hydrochloric acid (HCl)

Procedure:

• In a pressure-rated vessel, combine tetrahydro-4H-pyran-4-one, KCN, and (NH₄)₂CO₃ in a 1:1 ethanol/water mixture.

• Seal the vessel and heat the mixture to 80-100 °C for 6-12 hours with vigorous stirring.

• Cool the reaction mixture to room temperature.

• Carefully acidify the mixture with concentrated HCl to pH ~1-2 to precipitate the hydantoin product. (Caution: This step should be performed in a well-ventilated fume hood as it may release residual HCN gas).

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the spiro-hydantoin product by vacuum filtration, wash thoroughly with cold water, and dry.

Sources

• 1. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The one-pot, multi-component construction of highly substituted tetrahydropyran-4-ones using the Maitland–Japp reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 7. Silyl enol ether Prins cyclization: diastereoselective formation of substituted tetrahydropyran-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis and biological activity of some derivatives of thiochroman-4-one and tetrahydrothiapyran-4-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Bucherer-Bergs Reaction [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Strategies for the Stereoselective Reduction of 2,3-Dimethyltetrahydro-4H-pyran-4-one

Abstract

The tetrahydropyran motif is a ubiquitous structural feature in a vast array of biologically active natural products and pharmaceutical agents. The precise control of stereochemistry around this core scaffold is paramount for modulating biological function. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the stereoselective reduction of the prochiral ketone in 2,3-dimethyltetrahydro-4H-pyran-4-one. We will explore the foundational principles governing facial selectivity, compare the utility of sterically distinct hydride reagents, and provide detailed, field-proven protocols for achieving high diastereoselectivity. The causality behind experimental choices, from reagent selection to reaction conditions, is emphasized to empower users to adapt these methods to their specific substrates.

Foundational Principles: Controlling Stereochemistry in Cyclic Ketone Reduction

The reduction of the C4-ketone in 2,3-dimethyltetrahydro-4H-pyran-4-one generates a new stereocenter, resulting in two possible diastereomeric alcohols. The ratio of these diastereomers is dictated by the trajectory of the incoming hydride nucleophile, which can attack one of two faces of the planar carbonyl group. In a chair-like conformation, these trajectories are designated as axial and equatorial attack.

The stereochemical outcome is primarily governed by steric approach control . The existing substituents on the tetrahydropyran ring, particularly the methyl groups at the adjacent C2 and C3 positions, create a biased steric environment that hinders one approach vector more than the other.

• Axial Attack: The hydride approaches from the "top" or "bottom" face, parallel to the axial bonds of the ring. This pathway is often sterically hindered by the axial hydrogens at the C2 and C6 positions. However, for small hydride reagents, this can be the favored pathway, leading to the formation of an equatorial alcohol.

• Equatorial Attack: The hydride approaches from the "side" of the ring, along the plane of the equator. This pathway avoids collision with axial substituents but can be disfavored for small nucleophiles due to torsional strain with adjacent equatorial bonds. Bulky, sterically demanding hydride reagents often favor this trajectory, leading to the formation of an axial alcohol[1].

The interplay between the steric bulk of the reducing agent and the conformational preference of the substrate determines the final diastereomeric ratio (d.r.).

Figure 1: Conceptual pathways for the stereoselective reduction of a substituted tetrahydropyranone, illustrating how reagent size dictates the preferred attack trajectory and resulting alcohol stereochemistry.

Reagent Selection: A Tale of Two Hydrides

The choice of reducing agent is the most critical parameter for controlling the stereoselectivity of this transformation. We will contrast a small, unhindered hydride source with a bulky, sterically demanding one.

Small Hydrides: Sodium Borohydride (NaBH₄)

Sodium borohydride is a mild, versatile, and convenient source of hydride (H⁻) for the reduction of ketones to secondary alcohols[2]. The reduction proceeds via nucleophilic addition of the hydride ion to the electrophilic carbonyl carbon, followed by protonation of the resulting alkoxide intermediate during workup or by the protic solvent[3][4][5].

• Mechanism of Action: The small size of the borohydride ion allows it to approach the carbonyl from the most accessible trajectory. In many cyclic systems, this corresponds to axial attack, which avoids developing torsional strain with equatorial substituents on adjacent carbons. This typically leads to the thermodynamically more stable equatorial alcohol as the major product[1].

• Expected Outcome for 2,3-Dimethyltetrahydro-4H-pyran-4-one: For this specific substrate, NaBH₄ is expected to favor one diastereomer significantly. Based on analogous systems, axial attack is the likely dominant pathway, leading to the cis-alcohol (relative to the C3-methyl group) as the major product.

Bulky Hydrides: L-Selectride® (Lithium tri-sec-butylborohydride)

L-Selectride® is a powerful and highly stereoselective reducing agent renowned for its steric bulk[6]. The three sec-butyl groups attached to the boron atom create a sterically hindered hydride source, dramatically influencing its approach to the ketone[6][7].

• Mechanism of Action: Due to its immense steric profile, L-Selectride® cannot easily approach from the axial face, which is shielded by the ring's own axial hydrogens. It is therefore forced to approach from the more open equatorial direction[1]. This equatorial delivery of the hydride results in the formation of the sterically less-favored axial alcohol[1]. This predictable outcome makes it an invaluable tool for accessing the opposite diastereomer to that obtained with smaller hydrides[6][8]. Interestingly, for 2-methyltetrahydropyran-4-one, it has been reported that L-Selectride can give the equatorial alcohol as the major product, a deviation from typical cyclohexanone reductions, highlighting the unique conformational and electronic effects of the tetrahydropyran ring system[9].

• Expected Outcome for 2,3-Dimethyltetrahydro-4H-pyran-4-one: L-Selectride® is expected to provide high diastereoselectivity, favoring the formation of the trans-alcohol (relative to the C3-methyl group), which corresponds to the axial hydroxyl product.

Sources

• 1. A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 5. books.rsc.org [books.rsc.org]
• 6. grokipedia.com [grokipedia.com]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: 2,3-Dimethyltetrahydro-4H-pyran-4-one as a Chiral Scaffold

This Application Note is structured to guide researchers through the strategic utilization of 2,3-dimethyltetrahydro-4H-pyran-4-one as a chiral scaffold. This molecule is a critical "polypropionate surrogate," widely used to install multiple stereocenters with high predictability in the total synthesis of macrolides and polyether antibiotics.

Executive Summary & Strategic Value

The 2,3-dimethyltetrahydro-4H-pyran-4-one scaffold represents a "privileged structure" in organic synthesis. It serves as a rigid cyclic template that locks conformation, allowing pre-existing stereocenters (at C2 and C3) to direct the formation of subsequent centers (at C4 or C5) via substrate control.

Key Applications:

• Polyketide Synthesis: Mimics the alternating methyl/hydroxyl patterns found in erythromycin, stevastelin, and lasonolide.

• Remote Stereocontrol: The pyran ring transmits stereochemical information more effectively than acyclic chains (avoiding 1,2- and 1,3-allylic strain issues).

• Resolution of Racemates: The ketone functionality allows for enzymatic resolution or derivatization with chiral hydrazines.

Mechanistic Logic: The Conformational Anchor

To successfully use this scaffold, one must understand its ground-state conformation.

• Chair Conformation: The tetrahydropyran (THP) ring adopts a chair conformation similar to cyclohexane.

• Substituent Preference: The C2-methyl group typically adopts an equatorial position to minimize 1,3-diaxial interactions.

• The C3-Methyl Director: The orientation of the C3-methyl (axial vs. equatorial) determines the facial bias of the C4-carbonyl.

  • Trans-2,3-dimethyl: Both methyls are equatorial (thermodynamically favored).

  • Cis-2,3-dimethyl: C2-Me is equatorial; C3-Me is axial.

Application Insight: When performing nucleophilic additions (e.g., hydride reduction) to the C4 ketone, the nucleophile will attack from the face opposite to axial substituents or minimizing torsional strain (Felkin-Anh analog in cyclic systems).

Experimental Protocols

Protocol A: Synthesis of the Scaffold via Diastereoselective Alkylation

Objective: To synthesize trans-2,3-dimethyltetrahydro-4H-pyran-4-one from the commercially available 2-methyl precursor. This establishes the C2-C3 stereochemical relationship.

Reagents:

• (S)-2-methyltetrahydro-4H-pyran-4-one (Starting Material)

• Lithium Diisopropylamide (LDA) (2.0 M in THF/heptane)

• Methyl Iodide (MeI)

• HMPA (Hexamethylphosphoramide) or DMPU (Safety alternative)

• Tetrahydrofuran (THF), anhydrous

Step-by-Step Methodology:

• Enolate Formation:

  • Cool a solution of LDA (1.1 equiv) in anhydrous THF to -78°C under Argon.

  • Add (S)-2-methyltetrahydro-4H-pyran-4-one (1.0 equiv) dropwise over 15 minutes.

  • Mechanistic Note: Deprotonation occurs kinetically at C3 (less hindered) or C5. However, equilibration allows formation of the thermodynamic enolate.

  • Stir at -78°C for 45 minutes.

• Alkylation:

  • Add HMPA (2.0 equiv) to the enolate solution (promotes reactivity and separates ion pairs).

  • Add Methyl Iodide (1.5 equiv) dropwise.

  • Allow the reaction to warm slowly to -20°C over 2 hours.

• Quench & Workup:

  • Quench with saturated aqueous NH₄Cl.

  • Extract with Et₂O (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.[1][2]

• Purification:

  • Purify via flash column chromatography (SiO₂, Hexanes/EtOAc 9:1).

  • Expected Outcome: The trans-2,3-dimethyl isomer is generally favored (approx. 4:1 to 10:1 dr) due to equatorial attack on the enolate.

Protocol B: Stereocontrolled Reduction (Building the Triad)

Objective: To reduce the C4 ketone to an alcohol, creating a third stereocenter defined by the scaffold.

Reagents:

• trans-2,3-dimethyltetrahydro-4H-pyran-4-one (from Protocol A)

• L-Selectride® (Lithium tri-sec-butylborohydride)

• THF, anhydrous[2][3]

Step-by-Step Methodology:

• Setup: Dissolve the ketone (1.0 equiv) in anhydrous THF (0.1 M) and cool to -78°C .

• Addition: Add L-Selectride (1.2 equiv, 1.0 M in THF) dropwise.

  • Mechanistic Note: L-Selectride is a bulky hydride. It will attack from the less hindered equatorial trajectory (axial attack), forcing the resulting hydroxyl group into an equatorial position.

• Reaction: Stir at -78°C for 1 hour. Monitor by TLC (stain with Anisaldehyde).

• Oxidative Workup:

  • Caution: Borane byproducts must be oxidized.

  • Add MeOH (excess) slowly at -78°C to quench.

  • Add NaOH (3.0 M, 2 equiv) followed by H₂O₂ (30%, 2 equiv).

  • Warm to room temperature and stir for 30 minutes.

• Isolation: Extract with Et₂O, dry, and concentrate.

  • Stereochemical Outcome: The resulting alcohol will be (2S, 3R, 4S)-2,3-dimethyltetrahydro-2H-pyran-4-ol (assuming trans starting material and equatorial OH formation).

Data Summary & Troubleshooting

Table 1: Stereoselectivity of Nucleophilic Additions to 2,3-Dimethyl-THP-4-one

Nucleophile / Reagent	Conditions	Major Product Configuration (OH)	Selectivity (dr)	Mechanistic Driver
LiAlH₄	THF, 0°C	Axial OH	~3:1	Small nucleophile, torsional strain dominates.
L-Selectride	THF, -78°C	Equatorial OH	>20:1	Steric bulk forces equatorial attack.
MeMgBr	Et₂O, -78°C	Axial Alcohol (Methyl Equatorial)	~10:1	Chelation control (if chelating groups present) or steric.
NaBH₄	MeOH, -20°C	Mixed	~2:1	Low selectivity due to solvent/size.

Troubleshooting Guide:

• Low Alkylation Yield: Enolate decomposition. Ensure temperature stays below -20°C during alkylation. Ensure THF is dry/peroxide-free.

• Poor dr in Reduction: Temperature too high. The conformational lock is most rigid at -78°C.

• Epimerization: The C3 center is alpha to a ketone. Avoid prolonged exposure to basic conditions during workup if the ketone is the final product.

Workflow Visualization (Pathway Logic)

The following diagram illustrates the synthesis and utilization pathway, highlighting the bifurcation based on reagent choice.

Caption: Stereodivergent pathways from the 2,3-dimethyl scaffold. Reagent choice dictates the stereochemical outcome at C4.

References

• Tetrahydro-4H-pyran-4-one: Properties and Applications. ChemicalBook. (2023). Retrieved from

• Stereoselective synthesis of both tetrahydropyran rings of the antitumor macrolide, (-)-lasonolide A. SciSpace. (2014). Retrieved from

• Sequential Methods for Di- and Tetrahydro-Pyranone Synthesis Enable Concise Access to Tuscolid δ-Lactone. PubMed Central (PMC). (2018). Retrieved from

• Stereoselective Synthesis and Anticancer Activity of 2,6-Disubstituted trans-3-Methylidenetetrahydropyran-4-ones. PubMed Central (PMC). (2016). Retrieved from

• Navigating the Industrial Synthesis of Tetrahydro-4H-pyran-4-one: A Technical Guide. BenchChem. (2025).[4][5] Retrieved from

Sources

• 1. Stereoselective Synthesis and Anticancer Activity of 2,6-Disubstituted trans-3-Methylidenetetrahydropyran-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sequential Methods for Di‐ and Tetrahydro‐Pyranone Synthesis Enable Concise Access to Tuscolid δ‐Lactone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Grignard Addition to 2,3-Dimethyltetrahydro-4H-pyran-4-one: Protocols and Stereochemical Insights

An Application Guide for Researchers

Introduction

The Grignard reaction is a cornerstone of organic synthesis, providing a robust and versatile method for the formation of carbon-carbon bonds.[1] Its application to ketones is a classic transformation for generating tertiary alcohols, which are pivotal structural motifs in medicinal chemistry and natural product synthesis.[2][3] The tetrahydropyran (THP) ring, in particular, is a privileged scaffold found in numerous biologically active molecules.[4][5]

This technical guide focuses on the nucleophilic addition of Grignard reagents to 2,3-dimethyltetrahydro-4H-pyran-4-one. The presence of pre-existing stereocenters at the C2 and C3 positions of the pyran ring introduces a significant layer of complexity, making the diastereoselectivity of the addition a critical parameter.[6] Understanding and controlling the facial selectivity of the nucleophilic attack is paramount for the stereocontrolled synthesis of the desired tertiary alcohol.

This document provides a detailed experimental protocol for performing this reaction, discusses the underlying mechanistic principles that govern the stereochemical outcome, and offers practical insights for researchers in organic synthesis and drug development.

Mechanistic Rationale and Stereochemical Control

The addition of a Grignard reagent (R-MgX) to a ketone proceeds via the nucleophilic attack of the partially negative carbon atom of the organometallic reagent on the electrophilic carbonyl carbon.[7] This attack forms a tetrahedral magnesium alkoxide intermediate, which, upon acidic workup, yields the final tertiary alcohol.[3] In the case of a substituted cyclic ketone like 2,3-dimethyltetrahydro-4H-pyran-4-one, the trajectory of the incoming nucleophile is directed by the existing stereochemistry, leading to the preferential formation of one diastereomer over another.[8] The outcome is primarily dictated by a competition between steric and electronic effects, which can be rationalized by established stereochemical models.

Felkin-Anh Model: Steric and Torsional Strain Control

The Felkin-Anh model predicts the stereochemical outcome of nucleophilic additions to chiral carbonyl compounds.[9] It posits that the largest substituent (L) on the α-carbon orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions. The nucleophile then attacks the carbonyl carbon along the Bürgi-Dunitz trajectory (approx. 107°), avoiding eclipsing interactions with the other substituents (Medium and Small).[10][11] In the context of our pyranone, the substituents at C3 would dictate the preferred conformation for attack.

Chelation Control: The Role of the Ring Oxygen

An alternative pathway involves chelation, where the magnesium ion of the Grignard reagent coordinates simultaneously with the carbonyl oxygen and another nearby Lewis basic atom.[12] For 2,3-dimethyltetrahydro-4H-pyran-4-one, the ring oxygen at position 1 can act as this internal Lewis base. This coordination locks the molecule into a rigid five-membered ring-like transition state.[10][13] This rigid conformation forces the Grignard reagent to attack from the less hindered face of the now-complexed pyranone ring. Chelation control often leads to a different stereochemical outcome than that predicted by the Felkin-Anh model and is highly dependent on the solvent and the specific Grignard reagent used.

The diastereoselectivity of the reaction is therefore a subtle balance between these controlling factors. The relative orientation (cis or trans) of the methyl groups at C2 and C3 will significantly influence the steric environment of the two faces of the carbonyl and the geometric feasibility of forming a chelated intermediate.

Visualizing the Stereochemical Pathways

The diagram below illustrates the two competing models for nucleophilic attack on a generic 2,3-disubstituted pyranone.

Caption: Competing transition states in Grignard addition.

Detailed Experimental Protocol

This protocol describes a general procedure for the addition of an alkyl or aryl Grignard reagent to 2,3-dimethyltetrahydro-4H-pyran-4-one.

Safety Precautions: Grignard reagents are highly reactive, moisture-sensitive, and their preparation is exothermic. The solvent, diethyl ether, is extremely flammable.[14] This procedure must be conducted in a fume hood under a dry, inert atmosphere (nitrogen or argon), and appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

Materials and Equipment

• Reagents: Magnesium turnings, iodine crystal (for activation), bromoalkane or bromobenzene, anhydrous diethyl ether or THF, 2,3-dimethyltetrahydro-4H-pyran-4-one, saturated aqueous ammonium chloride (NH₄Cl) solution, brine, anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Glassware: Three-neck round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, glass stopper, magnetic stir bar, syringes, and needles. All glassware must be rigorously dried in an oven (e.g., overnight at 120 °C) and assembled hot under a stream of inert gas.[15][16]

Procedure

Part A: Preparation of the Grignard Reagent

• Set up the dried three-neck flask with a magnetic stir bar, reflux condenser, and dropping funnel. Ensure the system is under a positive pressure of nitrogen or argon.

• Place magnesium turnings (1.2 equivalents) in the flask. Add one small crystal of iodine.

• Gently warm the flask with a heat gun until purple iodine vapor is observed; this helps to activate the magnesium surface.[16] Allow the flask to cool to room temperature.

• In the dropping funnel, prepare a solution of the alkyl/aryl bromide (1.1 equivalents) in anhydrous diethyl ether.

• Add a small portion (~10%) of the bromide solution to the magnesium turnings. The reaction should initiate, evidenced by gentle bubbling and a slight warming of the flask. If the reaction does not start, gentle warming or crushing the magnesium with a dry glass rod may be necessary.[16]

• Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear gray and cloudy.

Part B: Addition to the Ketone 8. Cool the freshly prepared Grignard reagent to 0 °C using an ice-water bath. 9. Dissolve 2,3-dimethyltetrahydro-4H-pyran-4-one (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. 10. Add the ketone solution dropwise to the stirred, cooled Grignard reagent. The addition is typically exothermic; maintain the temperature at or below 10 °C. 11. Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-3 hours, or until TLC analysis indicates complete consumption of the starting ketone.

Part C: Workup and Purification 12. Cool the reaction mixture again to 0 °C. 13. Slowly and carefully quench the reaction by adding it to a stirred, cold saturated aqueous solution of NH₄Cl. Caution: This is an exothermic process and may release flammable gases. 14. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). 15. Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄ or MgSO₄. 16. Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude tertiary alcohol. 17. Purify the crude product by flash column chromatography on silica gel to separate the diastereomers and remove any impurities.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Data Summary: Representative Reaction Parameters

The following table provides expected parameters for the Grignard addition to a model cis-2,3-dimethyltetrahydro-4H-pyran-4-one. Actual results may vary based on substrate stereochemistry and precise reaction conditions.

Grignard Reagent	Stoichiometry (eq.)	Temperature (°C)	Time (h)	Typical Yield (%)	Expected Major Diastereomer
Methylmagnesium bromide	1.2	0 to RT	2	80-90	Axial attack product
Phenylmagnesium bromide	1.2	0 to RT	3	75-85	Axial attack product
Isopropylmagnesium chloride	1.5	0 to RT	4	60-70	Axial attack product (higher selectivity)
tert-Butylmagnesium chloride	1.5	0 to RT	5	40-50	High axial selectivity, potential for reduction

Note: "Axial attack" refers to the nucleophile approaching from the face that results in an axial orientation of the new R-group, often the less sterically hindered trajectory in such systems.[17]

Conclusion

The Grignard addition to 2,3-dimethyltetrahydro-4H-pyran-4-one is a powerful method for synthesizing chiral tertiary alcohols containing the tetrahydropyran scaffold. The success of the synthesis hinges on meticulous execution under anhydrous conditions and a nuanced understanding of the factors governing stereoselectivity. By carefully controlling reaction parameters, researchers can influence the diastereomeric outcome, guided by the principles of steric hindrance and potential chelation. The protocols and insights provided herein serve as a comprehensive guide for scientists aiming to utilize this important transformation in their research and development endeavors.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. In Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). Retrieved from [Link]

• Wikipedia. (2024). Grignard reaction. Retrieved from [Link]

• Chemistry Steps. (2025, August 05). The Grignard Reaction Mechanism. Retrieved from [Link]

• Kohn, R., & Wang, S. (n.d.). Chelation control and Felkin-Anh. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Retrieved from [Link]

• Chem 203. (2011, February 03). Felkin-Ahn and Chelation Control. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 19.7: Nucleophilic Addition of Hydride and Grignard Reagents - Alcohol Formation. Retrieved from [Link]

• Nature. (2016, December 23). Catalytic enantioselective addition of Grignard reagents to aromatic silyl ketimines. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydro-4H-pyran-4-ones. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Very short highly enantioselective Grignard synthesis of 2,2-disubstituted tetrahydrofurans and tetrahydropyrans. Chemical Science. Retrieved from [Link]

• Dalal Institute. (n.d.). Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, August 01). Synthesing tetrahydropyran from ethylene oxide. Retrieved from [Link]

• Académie des Sciences. (2024, July 11). Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective. Comptes Rendus de l'Académie des Sciences. Retrieved from [Link]

• YouTube. (2023, July 06). Grignard Stereoselectivity - Insights in Basic Organic Chemistry 16. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Conformational Studies of Tertiary Alcohols Derived from Tetrahydro-4H-pyran-4-one and Tetrahydrothiopyran-4-one. Request PDF. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Diastereoselective control in the addition of Grignard reagents to ketones using a 1,3-dithiane 1-oxide auxiliary. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of Tertiary Alcohols via an Ionic Liquid Catalyst. Retrieved from [Link]

• CORE. (n.d.). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

• University of Calgary. (n.d.). felkin-ahn and cram chelate. Retrieved from [Link]

• Google Patents. (n.d.). JP2008001647A - Method for producing alkyl grignard reagent using tetrahydropyran as solvent.

• ResearchGate. (n.d.). grignard reactions. Retrieved from [Link]

• Scribd. (n.d.). Chelation Model. Organic Chemistry. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. Retrieved from [Link]

• Chemguide. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS. Retrieved from [Link]

• Google Patents. (n.d.). CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.

• The Journal of Organic Chemistry. (n.d.). Highly Diastereoselective Addition of Grignard Reagents to Aliphatic, Enolizable N-Alkylketimines and 2,2-Disubstituted 1,3-Oxazolidines. Asymmetric Synthesis of the Antidepressant Cericlamine. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sequential O-Nitrosoaldol and Grignard Addition Process: A New Enantio- and Diastereoselective Entry to Chiral 1,2-Diols. PMC. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). The Grignard Reaction: Synthesis of 4,4-Diphenyl-3-buten-2-one. Retrieved from [Link]

• Royal Society of Chemistry. (2022, April 20). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Chemical Science. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Highly Alkyl-Selective Addition to Ketones with Magnesium Ate Complexes Derived from Grignard Reagents. Retrieved from [Link]

Sources

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 5. Tetrahydropyran synthesis [organic-chemistry.org]
• 6. Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective [comptes-rendus.academie-sciences.fr]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. uwindsor.ca [uwindsor.ca]
• 10. public.websites.umich.edu [public.websites.umich.edu]
• 11. tminehan.com [tminehan.com]
• 12. scribd.com [scribd.com]
• 13. Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. web.mnstate.edu [web.mnstate.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. dalalinstitute.com [dalalinstitute.com]

Application Note: Precision Olefination of Pyran-4-one Substrates via Horner-Wadsworth-Emmons (HWE) Reaction

[1]

Executive Summary

The introduction of exocyclic double bonds onto pyran-4-one scaffolds is a critical transformation in the synthesis of bioactive heterocycles, including antiproliferative agents, HIV protease inhibitors, and novel antibiotics.[1] While the Horner-Wadsworth-Emmons (HWE) reaction offers superior (

)-stereoselectivity and byproduct management compared to the classic Wittig reaction, its application to pyran-4-one substrates presents unique challenges.[1]

This guide provides a validated technical framework for performing HWE olefinations on both tetrahydro-4H-pyran-4-one (saturated) and 4H-pyran-4-one/chromone (conjugated) substrates.[1] We address the critical competition between 1,2-addition (olefination) and 1,4-addition (Michael addition) and provide protocols optimized for yield and stereocontrol.

Mechanistic Insight & Substrate Challenges

The Reactivity Divergence

The success of the HWE reaction depends heavily on the saturation level of the pyran ring.

• Tetrahydro-4H-pyran-4-one: Behaves as a standard cyclic ketone.[1] The reaction is driven by the nucleophilicity of the phosphonate carbanion and steric approach control.

• 4H-Pyran-4-one & Chromones: These are vinylogous esters and Michael acceptors .[1] The carbonyl carbon (C4) is less electrophilic due to resonance donation from the ring oxygen. Furthermore, "soft" nucleophiles may attack the C2/C6 positions (1,4-addition), leading to ring opening or polymerization rather than the desired olefination.[1]

Mechanism Visualization

The following diagram illustrates the competing pathways and the requisite conditions to favor the desired 1,2-addition (HWE pathway).

Caption: Competitive pathways in HWE reaction on conjugated pyranones. Conditions must favor the green 1,2-addition path.

Critical Parameters for Optimization

To ensure reproducibility and "Trustworthiness," experimental choices must be grounded in causality:

Parameter	Recommendation	Scientific Rationale
Base Selection	NaH (Standard) or LiCl/DBU (Mild)	NaH is standard for saturated ketones.[1] For conjugated systems (chromones), Masamune-Roush conditions (LiCl/DBU) prevent side reactions by generating a chelated, less basic phosphonate species.[1]
Solvent	THF or MeCN	THF is standard. Acetonitrile (MeCN) is required for Masamune-Roush conditions to solubilize LiCl and stabilize the intermediate.
Temperature	0°C to RT	Start at 0°C to suppress 1,4-addition (kinetic control). Warm to RT only to drive elimination of the oxaphosphetane.
Phosphonate	Triethyl phosphonoacetate	Standard reagent. For -selectivity, use Still-Gennari reagents (trifluoroethyl phosphonates) with KHMDS/18-crown-6.[1]

Experimental Protocols

Protocol A: Standard HWE for Tetrahydro-4H-pyran-4-one

Target: Synthesis of ethyl 2-(tetrahydro-4H-pyran-4-ylidene)acetate.[1]

Reagents:

• Triethyl phosphonoacetate (1.2 equiv)[1]

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.5 equiv)[1]

• Tetrahydro-4H-pyran-4-one (1.0 equiv)[1]

• Anhydrous THF (0.5 M concentration relative to substrate)[1]

Step-by-Step Procedure:

• Activation: In a flame-dried round-bottom flask under Argon, suspend NaH (1.5 equiv) in anhydrous THF. Cool to 0°C .[2]

• Carbanion Formation: Add triethyl phosphonoacetate (1.2 equiv) dropwise. Evolution of H₂ gas will be observed. Stir at 0°C for 30 minutes until the solution becomes clear/yellowish.

• Substrate Addition: Add Tetrahydro-4H-pyran-4-one (1.0 equiv) dissolved in minimal THF dropwise to the reaction mixture at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–12 hours. Monitor by TLC (EtOAc/Hexane).

• Quench: Cool to 0°C and carefully quench with saturated aqueous NH₄Cl.

• Workup: Extract with Et₂O or EtOAc (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.[1]

• Purification: Flash column chromatography (silica gel).

Protocol B: Advanced HWE for 4H-Pyran-4-one / Chromones (Masamune-Roush Conditions)

Target: Olefination of conjugated, base-sensitive substrates.[1]

Reagents:

• Phosphonate ester (1.2 equiv)[1]

• Lithium Chloride (LiCl), anhydrous (1.5 equiv)[1]

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 equiv)[1]

• Substrate (Chromone derivative) (1.0 equiv)[1]

• Anhydrous Acetonitrile (MeCN)[1]

Step-by-Step Procedure:

• System Setup: Use a dry flask under inert atmosphere. Note: LiCl must be strictly anhydrous (flame-dry under vacuum if necessary).[1]

• Reagent Mixing: Suspend LiCl (1.5 equiv) in anhydrous MeCN. Add the phosphonate ester (1.2 equiv) and DBU (1.5 equiv). Stir at room temperature for 15–30 minutes. The mixture may turn cloudy.

  • Mechanism:[1][2][3][4][5] Li⁺ coordinates to the phosphonate, increasing the acidity of the

    -proton, allowing the weak base DBU to deprotonate it without attacking the Michael acceptor.

• Addition: Add the conjugated pyran-4-one substrate (1.0 equiv) in one portion.

• Reaction: Stir at room temperature. These reactions are often slower (12–24 hours).

• Workup: Dilute with water and extract with EtOAc. The mild conditions prevent ring opening.

Workflow Decision Tree

Use this logic flow to select the correct protocol for your specific pyran derivative.

Caption: Decision matrix for selecting HWE conditions based on pyranone saturation.

References

• Horner-Wadsworth-Emmons Reaction Overview. Organic Chemistry Portal.[6] Available at: [Link][1]

• Masamune-Roush Conditions (LiCl/DBU). Blanchette, M. A., Choy, W., Davis, J. T., Essenfeld, A. P., Masamune, S., & Roush, W. R. (1984).[1] Horner-Wadsworth-Emmons reaction: Use of lithium chloride and DBU. Tetrahedron Letters. Available at: [Link]

• Reactivity of Pyran-4-ones. NIST Chemistry WebBook, SRD 69.[1] Available at: [Link][1]

• Still-Gennari Modification (Z-Selective). Still, W. C., & Gennari, C. (1983).[1] Direct synthesis of Z-unsaturated esters. Tetrahedron Letters. Available at: [Link][1]

Sources

• 1. 4-Cyanotetrahydro-4H-pyran synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1,2 and 1,4 Electrophilic Addition to Dienes - Chemistry Steps [chemistrysteps.com]
• 4. Synthesis of new pyran and pyranoquinoline derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 5. Wittig-Horner Reaction [organic-chemistry.org]
• 6. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: 2,3-Dimethyltetrahydro-4H-pyran-4-one Stereoisomer Separation

The following technical guide is structured as a Level 3 Support Resource for the separation and characterization of 2,3-dimethyltetrahydro-4H-pyran-4-one diastereomers. It addresses the specific stereochemical challenges imposed by the pyranone ring system.

Topic: Resolution of cis- and trans- 2,3-dimethyltetrahydro-4H-pyran-4-one Document ID: TSP-PYR-2026-02 Applicable For: Synthetic Organic Chemists, Medicinal Chemists, Process Development Last Updated: February 25, 2026

Executive Summary & Stereochemical Context

The target molecule, 2,3-dimethyltetrahydro-4H-pyran-4-one , possesses two chiral centers at positions C2 and C3.

• C3 Position:

  -to-carbonyl (enolizable).

• C2 Position:

  -to-oxygen (non-enolizable under standard conditions).

This structural feature dictates that the relative stereochemistry (cis/trans) is kinetically established during ring closure but can be thermodynamically modified via epimerization at C3.

Thermodynamic Stability Profile

• Trans-Isomer (Thermodynamic): Both methyl groups typically adopt an equatorial conformation (diequatorial) to minimize 1,3-diaxial interactions. This is generally the major product after equilibration.

• Cis-Isomer (Kinetic): Often formed via hydrogenation of 2,3-dimethyl-4H-pyran-4-one or hetero-Diels-Alder reactions where facial selectivity is catalyst-controlled. One methyl group is forced into an axial position.

Troubleshooting Guide: Identification & Characterization

User Question: "I have isolated two spots by TLC. How do I definitively assign 'cis' and 'trans' without growing a crystal?"

Technical Response: The most reliable method for assigning relative stereochemistry in solution is

H NMR spectroscopy , specifically analyzing the vicinal coupling constant ( ) between the protons at C2 and C3.

NMR Diagnostic Protocol

The pyran-4-one ring exists in a chair-like conformation (distorted by the sp

carbonyl).

Parameter	Trans-Isomer (Diequatorial Methyls)	Cis-Isomer (Axial/Equatorial)	Mechanistic Rationale
H2 / H3 Relationship	Anti-periplanar (Axial-Axial)	Syn-clinal (Axial-Equatorial)	Karplus Equation dependence on dihedral angle.
Coupling Constant ( )	9.0 – 12.0 Hz	2.0 – 5.0 Hz	Large indicates ~180° dihedral angle (trans-diaxial H).
Chemical Shift (H2)	Typically shielded (upfield)	Typically deshielded (downfield)	Anisotropy and steric compression effects.
NOE Correlations	Weak/No NOE between H2 and H3	Strong NOE between H2 and H3	Protons are spatially closer in the cis configuration.

Critical Check: If your spectrum shows a

of ~10 Hz, you have the trans -isomer (methyls are trans). If is ~3 Hz, you have the cis -isomer.[1]

Workflow: Separation & Purification

User Question: "My crude reaction mixture is 60:40 cis:trans. Flash chromatography is giving mixed fractions. How do I optimize the separation?"

Method A: Optimized Flash Chromatography (Silica Gel)

The cis isomer is typically more polar due to the lack of dipole cancellation compared to the trans isomer, though this can vary based on solvent interaction.

Step-by-Step Protocol:

• Stationary Phase: High-performance silica gel (230-400 mesh).

• Mobile Phase Screening: Do not rely on simple Hexane/EtOAc.

  • Recommendation:Toluene / Ethyl Acetate or Dichloromethane / Ether .

  • Toluene often provides better

    -interaction separation for cyclic ketones than alkanes.

• Loading: <1% w/w sample to silica ratio for difficult separations.

Solvent System Optimization Table:

Solvent System	Ratio (v/v)	Expected Result	Use Case

| Hexane : EtOAc | 8:1 to 4:1 | Poor resolution (

) | Crude filtration only. | | Toluene : EtOAc | 95:5 to 90:10 | High resolution | Recommended for diastereomer separation. | | DCM : Et2O | 98:2 | Moderate resolution | Alternative if Toluene fails. |

Method B: Chemical Epimerization (The "Fix-It" Strategy)

User Question: "I need the trans isomer, but my synthesis yielded mostly cis. Can I convert it?"

Technical Response: Yes. Since C3 is enolizable, you can drive the mixture toward the thermodynamic trans isomer using a basic equilibration protocol.

Epimerization Protocol:

• Dissolution: Dissolve the cis-enriched mixture in dry Methanol (0.1 M concentration).

• Base Addition: Add 0.5 equivalents of Sodium Methoxide (NaOMe) or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Reflux: Heat to reflux for 4–12 hours.

• Monitoring: Monitor by GC-MS or NMR until the ratio stabilizes (typically >90:10 trans:cis).

• Quench: Cool to 0°C, quench with saturated NH

  Cl, and extract with DCM.

Visual Workflow: Decision Tree for Separation

The following diagram outlines the logical flow for processing the crude reaction mixture.

Caption: Operational workflow for analyzing, equilibrating, and purifying 2,3-dimethyltetrahydro-4H-pyran-4-one isomers.

Frequently Asked Questions (FAQ)

Q1: Why does the hydrogenation of 2,3-dimethyl-4H-pyran-4-one yield the cis isomer? A: Hydrogenation of the double bond is often directed by the catalyst surface. If the methyl group at C2 is already established, the incoming hydrogen will add to the face opposite the steric bulk (anti-addition), or the molecule will adsorb to the catalyst surface on its less hindered face. In many heterogeneous hydrogenations (Pd/C), cis delivery of hydrogen dominates, often leading to the kinetic cis product [1].

Q2: Can I use distillation to separate them? A: It is difficult. While diastereomers have different boiling points, the

for methyl-substituted pyranones is often <5°C. Spinning band distillation might achieve partial enrichment, but it subjects the molecule to thermal stress which could cause decomposition or unwanted polymerization. Column chromatography is safer and more effective.

Q3: Is the C2-methyl group stable? A: Yes. The C2 position is an ether linkage. It is not acidic and will not epimerize under the basic conditions used to equilibrate C3. This allows you to "lock" C2 and flip C3 to match it.

Q4: What if I need the cis isomer specifically? A: Avoid strong bases during workup. Use a buffered quench (phosphate buffer pH 7). Purification should be done rapidly on neutral silica or alumina to prevent on-column epimerization. If you need to synthesize it selectively, consider a hetero-Diels-Alder reaction using a specific Lewis Acid catalyst that favors the endo transition state [2].

References

• Synthesis via Hydrogenation:J. Org. Chem. 1963, 28, 687. (Demonstrates hydrogenation of pyranone precursors often yielding kinetic mixtures).

• Hetero-Diels-Alder Selectivity: Huang, Y.; Rawal, V. H.[2] "Hetero-Diels-Alder reaction of 1-amino-3-siloxy-1,3-butadiene." Org.[2][3] Lett.2000 , 2, 3321-3323.[2] Link

• General NMR Characterization: Gholap, S. P.; et al. "Synthesis of 2,3-dihydro-4H-pyran-4-ones." J. Org. Chem.2019 , 84, 3537-3551.[2] Link

• Isomer Separation Strategies: BenchChem Technical Guide, "Stability and degradation of Tetrahydro-4H-pyran-4-one." Link

Sources

• 1. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. 2,3-Dihydro-4H-pyran-4-one synthesis [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: Purification Strategies for Volatile Tetrahydro-4H-pyran-4-ones

Welcome to the technical support center for the purification of volatile tetrahydro-4H-pyran-4-ones. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with purifying these valuable, yet volatile, heterocyclic ketones. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols grounded in established scientific principles to ensure the integrity and purity of your compounds.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the purification of volatile tetrahydro-4H-pyran-4-ones. Each issue is presented with potential causes and actionable solutions.

Question 1: I'm losing a significant amount of my product during solvent removal on the rotary evaporator. What's happening and how can I prevent this?

Answer:

This is a classic issue when working with volatile compounds like many tetrahydro-4H-pyran-4-ones.[1][2] The root cause is the compound's high vapor pressure, which leads to it co-evaporating with the solvent, even under reduced pressure. Recovering your product from the vacuum trap is often an inefficient and low-yielding process.[1]

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Excessive Vacuum	A high vacuum drastically lowers the boiling point of your compound, increasing its volatility.	Avoid using a high vacuum line.[1] Whenever possible, use a diaphragm pump with a vacuum controller to carefully regulate the pressure. Start with a higher pressure (lower vacuum) and gradually decrease it.
High Bath Temperature	Elevated temperatures increase the vapor pressure of your compound, promoting evaporation.	Use the lowest possible water bath temperature that still allows for efficient solvent removal. For very volatile compounds, room temperature evaporation may be necessary, albeit slower.
Inefficient Condenser	If the condenser isn't cold enough, it won't effectively trap the solvent and your compound's vapors.	Ensure a consistent and cold flow of coolant through the condenser. For extremely volatile compounds, consider using a cold trap with a dry ice/acetone or liquid nitrogen bath between the rotary evaporator and the vacuum pump.
Solvent Choice	Low-boiling point solvents will evaporate more readily, potentially carrying your product with them.	If possible, perform the final extraction or purification step with a slightly higher-boiling point solvent.

Expert Tip: For highly volatile tetrahydro-4H-pyran-4-ones, consider alternative solvent removal techniques such as a Kugelrohr distillation apparatus or conventional distillation at atmospheric pressure if the compound is thermally stable.[1]

Question 2: My purified tetrahydro-4H-pyran-4-one shows signs of degradation (discoloration, new peaks in GC-MS). What could be the cause?

Answer:

Tetrahydro-4H-pyran-4-ones can be susceptible to degradation under certain conditions, particularly thermal stress, acidic or basic conditions, and oxidation.[3]

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Thermal Decomposition	Prolonged exposure to high temperatures during distillation or chromatography can cause fragmentation or polymerization.[3]	Use vacuum distillation to lower the boiling point.[2] For chromatography, avoid unnecessarily high temperatures if using a heated column.
Acid/Base Instability	The pyran ring can be susceptible to ring-opening under strong acidic or basic conditions, especially at elevated temperatures.[3]	Neutralize the crude product before purification. Use a neutral stationary phase for chromatography (e.g., silica gel) and avoid acidic or basic additives in the mobile phase unless necessary for separation. If acidic or basic conditions are unavoidable, perform the purification at the lowest possible temperature.
Oxidation	Exposure to air and oxidizing agents can lead to the formation of byproducts.[3]	Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during heating.[1] Store the purified product under an inert atmosphere and at low temperatures.[1]
Reactive Impurities	Residual reagents from the synthesis, such as strong acids or bases, can cause degradation during purification.	Ensure a thorough aqueous workup to remove any reactive impurities before attempting purification.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling, purification, and analysis of volatile tetrahydro-4H-pyran-4-ones.

Q1: What is the best purification method for a volatile tetrahydro-4H-pyran-4-one?

The optimal method depends on the specific properties of your compound and the impurities present. Here's a decision-making framework:

Caption: Decision tree for selecting a purification strategy.

• Fractional Distillation: Ideal for thermally stable compounds where there is a significant difference in boiling points between the product and impurities.[2][4] Vacuum distillation is preferred to reduce the required temperature.

• Flash Column Chromatography: A versatile method for separating compounds based on polarity.[5] Special care must be taken to minimize product loss due to volatility.

• Recrystallization: Applicable if your tetrahydro-4H-pyran-4-one is a low-melting solid.[6][7] This can be challenging for compounds that "oil out".[7]

Q2: How can I minimize product loss during flash column chromatography?

• Solvent System Selection: Choose a solvent system that provides good separation (Rf of 0.2-0.4) but is not overly volatile. For example, substituting pentane for hexanes can be beneficial.[1]

• Careful Fraction Collection: Collect smaller fractions and analyze them promptly by TLC or GC to identify the product-containing fractions.

• Gentle Solvent Removal: When concentrating the fractions, follow the advice from the troubleshooting guide regarding rotary evaporation.[1]

Q3: What are the best practices for storing purified volatile tetrahydro-4H-pyran-4-ones?

Proper storage is crucial to maintain the purity of your compound.

• Containers: Use glass vials with tight-fitting screw caps and PTFE septa to minimize leakage.[8] Amber glass is preferred to protect against light-induced degradation.[3][8]

• Temperature: Store at low temperatures, such as in a refrigerator (2-8 °C) or freezer (<0 °C), to reduce vapor pressure and prevent evaporation.[1][8]

• Atmosphere: For long-term storage, consider flushing the vial with an inert gas like argon or nitrogen before sealing to prevent oxidation.[1]

Q4: Which analytical techniques are best for assessing the purity of my tetrahydro-4H-pyran-4-one?

• Gas Chromatography (GC): This is the most common and effective technique for analyzing volatile compounds.[9][10] A flame ionization detector (FID) is generally suitable, and coupling with a mass spectrometer (GC-MS) allows for the identification of impurities.[9][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of your compound and can be used for quantitative analysis (qNMR) to determine purity against a known standard.

• High-Performance Liquid Chromatography (HPLC): While less common for highly volatile compounds, HPLC can be used, especially for less volatile derivatives or if the compound has a strong UV chromophore.

Section 3: Detailed Experimental Protocol

Protocol: Purification of a Volatile Tetrahydro-4H-pyran-4-one by Flash Column Chromatography

This protocol provides a general framework. The solvent system and column size should be optimized for your specific compound.

Materials:

• Crude tetrahydro-4H-pyran-4-one

• Silica gel (for flash chromatography)

• Appropriate solvents (e.g., hexane/ethyl acetate or pentane/diethyl ether)

• Glass column with stopcock

• Collection tubes

• TLC plates and developing chamber

• UV lamp or appropriate staining solution for visualization

Workflow Diagram:

Caption: Workflow for flash column chromatography.

Step-by-Step Procedure:

• Determine the Eluent System: Using TLC, find a solvent system that gives your product an Rf value of approximately 0.2-0.4.

• Pack the Column:

  • Securely clamp the column in a vertical position in a fume hood.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow the silica to settle, gently tapping the column to ensure even packing.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elute the Column:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure (using a pump or inert gas) to achieve a steady flow rate.

  • If a solvent gradient is required, gradually increase the polarity of the eluent.

• Collect and Analyze Fractions:

  • Collect fractions of a consistent volume.

  • Spot every few fractions on a TLC plate to track the elution of your compound.

  • For more precise analysis, inject a small aliquot of each fraction into a GC.

• Combine and Concentrate:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator with carefully controlled temperature and pressure to avoid product loss.

• Final Analysis:

  • Obtain a final weight and calculate the yield.

  • Confirm the purity of the final product using GC, NMR, and/or MS.

Section 4: Safety First

Working with volatile ketones requires strict adherence to safety protocols.[12]

• Ventilation: Always handle volatile compounds in a well-ventilated area or under a fume hood to avoid inhalation of vapors.[13][14][15]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, lab coat, and chemical-resistant gloves.[13][14][15]

• Ignition Sources: Volatile ketones are often flammable.[12][16] Keep them away from open flames, hot plates, and other potential ignition sources.[13][15]

• Storage: Store in properly sealed and labeled containers in a designated area for flammable liquids.[13]

• Disposal: Dispose of waste according to your institution's hazardous waste guidelines.[8][15]

References

• Tips & Tricks: Volatile Compounds - Department of Chemistry : University of Rochester. Available at: [Link]

• Ketones - ILO Encyclopaedia. Available at: [Link]

• Safely Handle and Store Acetone: Expert Tips - Purosolv. Available at: [Link]

• Recrystallization. University of California, Los Angeles. Available at: [Link]

• Minimizing Health Risks Around Volatile Organic Compounds - Post Apple Scientific. Available at: [Link]

• How To Remove Volatile Organic Compounds in Drinking Water - SafeWell. Available at: [Link]

• Liquid Ketones Blending & Packaging. SolvChem. Available at: [Link]

• Recrystallization and melting point determination | Journal of Chemical Education. Available at: [Link]

• Recrystallization. University of Colorado Boulder. Available at: [Link]

• How to Defend Against the Impacts of Volatile Organic Compounds - Air Filters for Clean Air. Available at: [Link]

• Safe Handing & Disposal of Organic Substances – HSC Chemistry - Science Ready. Available at: [Link]

• How to Overcome Challenges in Carbonyl Compound Purification? - Patsnap Eureka. Available at: [Link]

• Purification of ketones by distillation - US2647861A - Google Patents.

• TROUBLESHOOTING GUIDE - Phenomenex. Available at: [Link]

• recrystallization, filtration and melting point. University of Massachusetts Boston. Available at: [Link]

• US3819492A - Distillation of aromatic ketone from aromatic alcohol with acid - Google Patents.

• Experiment 20 RECRYSTALLIZATION AND MELTING POINT DETERMINATION. National Taiwan University. Available at: [Link]

• Method 8260C: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS), part of Test Methods for Evaluating So - US EPA. Available at: [Link]

• CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents.

• Understanding Ketone Hydrodeoxygenation for the Production of Fuels and Feedstocks From Biomass | Request PDF - ResearchGate. Available at: [Link]

• Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones - PMC. Available at: [Link]

• Volatile Organic Compounds Analysis - ILT - Integrated Liner Technologies. Available at: [Link]

• Synthesis of cis-2,6-tetrahydropyran-4-one via diastereoselectively intramolecular cyclization of β-hydroxy allyl ketone - DOI. Available at: [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Available at: [Link]

• CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Available at: [Link]

• Distillation of unknown Compound |Ketone Making |Simple Distillation - YouTube. Available at: [Link]

• Synthesis and reaction of 3-hydroxytetrahydro-4H-pyran-4-one - RSC Publishing. Available at: [Link]

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Analysis of High-Purity Volatile Compounds - ResearchGate. Available at: [Link]

• Synthesis of Tetrahydropyran from Tetrahydrofurfuryl Alcohol over Cu–Zno/Al 2 O 3 under a Gaseous-Phase Condition - MDPI. Available at: [Link]

• Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry - PMC. Available at: [Link]

• Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC. Available at: [Link]

• Volatile Organic Compound (VOC) Testing and Analysis - Intertek. Available at: [Link]

• Gas Chromatographic Method for Estimation of Organic Volatile Impurities in Some Ayurvedic Preparation. Available at: [Link]

• New reactions of 2-methylenetetrahydropyrans. A three component coupling protocol for the synthesis of tetrahydropyranyl ketides - PMC. Available at: [Link]

• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production - IISTE.org. Available at: [Link]

• Structurally and Stereochemically Diverse Tetrahydropyran Synthesis through Oxidative C–H Bond Activation - PMC. Available at: [Link]

• Heterogeneous Esterification from α-Hydroxy Ketone and Alcohols through a Tandem Oxidation Process over a Hydrotalcite-Supported Bimetallic Catalyst - ACS Publications. Available at: [Link]

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Technical Support Center: Resolving Enantiomers of 2,3-dimethyltetrahydro-4H-pyran-4-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chiral resolution of 2,3-dimethyltetrahydro-4H-pyran-4-one. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of separating the stereoisomers of this valuable chiral building block. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your separation strategies effectively.

Core Concepts: The Challenge of Resolving 2,3-dimethyltetrahydro-4H-pyran-4-one

Resolving the enantiomers of 2,3-dimethyltetrahydro-4H-pyran-4-one presents a unique set of challenges due to its structural features:

• Two Adjacent Stereocenters: The molecule possesses stereocenters at the C2 and C3 positions. This means you are separating a pair of enantiomers from a racemic mixture that may also contain diastereomers if the synthesis was not stereoselective.

• Prochiral Ketone: The carbonyl group at C4 is a handle for various chemical and enzymatic transformations, but its reactivity is influenced by the adjacent stereocenters.

• Conformational Rigidity: The pyran ring's chair-like conformation can influence how the molecule interacts with chiral selectors or enzyme active sites, affecting separation efficiency.

This guide will walk you through the primary methods of resolution, from analytical-scale assessment to preparative-scale separation, equipping you with the knowledge to select the best approach for your specific needs.

Method Selection Guide: Choosing Your Resolution Strategy

Selecting the appropriate resolution technique is critical and depends on factors such as the required scale, purity, available equipment, and downstream application.

Frequently Asked Questions (FAQs)

Q1: What are the main methods for resolving the enantiomers of a cyclic ketone like this?

A: There are three primary strategies for chiral resolution:

• Chiral Chromatography (HPLC/SFC): This is the most direct method for both analytical assessment of enantiomeric excess (ee) and for small-to-medium scale preparative separation. It relies on a chiral stationary phase (CSP) to differentially interact with the enantiomers.[1][2]

• Enzymatic Kinetic Resolution (EKR): This technique uses an enzyme, such as a ketoreductase (KRED) or a Baeyer-Villiger monooxygenase (BVMO), to selectively transform one enantiomer into a new product, leaving the other enantiomer unreacted.[3][4] This is highly scalable and environmentally friendly.

• Diastereomeric Crystallization: This classical method involves reacting the racemic ketone with a chiral resolving agent to form a pair of diastereomers.[5][6] These diastereomers have different physical properties (like solubility) and can be separated by fractional crystallization.[7]

Q2: I only need to confirm the enantiomeric purity of my sample. Which method should I use?

A: For analytical purposes, Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is the industry standard. It provides a direct measure of the enantiomeric ratio with high accuracy and requires minimal sample.

Q3: My goal is to produce several grams of a single enantiomer. What is the most practical approach?

A: For gram-scale production, both Enzymatic Kinetic Resolution and Diastereomeric Crystallization are strong candidates.

• EKR can be highly efficient, offering high enantiomeric excess for the remaining starting material and the product. The theoretical maximum yield for the desired enantiomer is 50% in a standard kinetic resolution.[8]

• Diastereomeric Crystallization can also be effective but often requires extensive screening of resolving agents and solvents to find a combination that yields well-formed, easily separable crystals.[5] In some cases, techniques like Crystallization-Induced Diastereomer Transformation (CIDT) can theoretically yield >50% of a single stereoisomer.[9][10][11]

• Preparative Chiral HPLC/SFC is also an option, though it can be more expensive due to the cost of columns and solvents.

Method Comparison Table

Feature	Chiral Chromatography (HPLC/SFC)	Enzymatic Kinetic Resolution (EKR)	Diastereomeric Crystallization
Principle	Differential interaction with a Chiral Stationary Phase (CSP).[1]	Selective enzymatic transformation of one enantiomer.[12]	Formation of separable diastereomers with different physical properties.[5]
Typical Scale	Analytical to multi-gram	Milligram to multi-kilogram	Gram to industrial scale
Pros	Direct separation, high purity, applicable to many compounds, established analytical method.[2]	High enantioselectivity, mild reaction conditions, environmentally friendly, scalable.[4][8]	Cost-effective at large scale, established technology.
Cons	High cost of columns/solvents for preparative scale, requires specialized equipment.	Max 50% yield for one enantiomer (unless a deracemization strategy is used), requires screening of enzymes, potential for product inhibition.[13]	Can be labor-intensive, requires extensive screening of resolving agents and solvents, success is not guaranteed.[5]
Key Variable	Chiral Stationary Phase (CSP), Mobile Phase	Enzyme (e.g., KRED), pH, Temperature, Cofactor	Chiral Resolving Agent, Solvent, Temperature Profile

Resolution Strategy Decision Workflow

Caption: Decision workflow for selecting a resolution method.

Troubleshooting and Experimental Guides

This section provides detailed protocols and addresses common issues encountered during the resolution process.

Method 1: Chiral Chromatography (HPLC/SFC)

Chiral chromatography is the gold standard for determining enantiomeric excess and is a powerful tool for purification.

• Column Selection: Begin by screening a set of columns with complementary selectivities. Polysaccharide-based columns are a robust starting point.[2]

  • Recommended Screening Set:

    • Cellulose-based (e.g., Chiralcel® OD, ChiralCE)

    • Amylose-based (e.g., Chiralpak® AD, Chiralpak® IA)

    • Cyclodextrin-based (e.g., ChiralCD)[14]

• Mobile Phase Screening:

  • Normal Phase: Start with a simple mobile phase like Hexane/Isopropanol (IPA) (90:10 v/v). If resolution is poor, vary the ratio (e.g., 95:5, 80:20) or switch the alcohol modifier to ethanol (EtOH).

  • Reversed Phase: Use a mobile phase such as Acetonitrile/Water or Methanol/Water.

• Analysis: Inject a 1 mg/mL solution of your racemic ketone. Monitor at a suitable wavelength (e.g., 210 nm, as the ketone chromophore has low UV absorbance).

• Optimization: Once partial separation is observed, optimize by:

  • Fine-tuning the mobile phase composition.

  • Adjusting the flow rate.

  • Changing the column temperature. Lower temperatures often improve resolution but increase backpressure.

Q: My enantiomeric peaks are co-eluting or have very poor resolution (Rs < 1.0). What should I do?

A:

• Change the Modifier: The alcohol modifier in normal phase is crucial. Switch from IPA to EtOH, or vice versa. Small amounts of additives like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds can drastically alter selectivity, but be mindful of "memory effects" where these modifiers can persist on the column.[15]

• Try a Different CSP: If optimization fails, the primary mechanism of chiral recognition between your molecule and the stationary phase is likely not effective. Move to a column with a different chiral selector (e.g., from cellulose to amylose).

• Switch Mobile Phase Mode: If you are in normal phase, try reversed-phase or polar organic mode. Some columns are designed to work across multiple modes.[14]

Q: I see peak tailing or broadening. What is the cause?

A:

• Column Overload: You may be injecting too much sample. Reduce the injection volume or concentration.

• Secondary Interactions: Unwanted interactions between your analyte and the silica support can cause tailing. The use of mobile phase additives (as mentioned above) can sometimes mitigate this.

• Column Degradation: The column may be old or have been exposed to harsh conditions. Try flushing it or use a new column.

Method 2: Enzymatic Kinetic Resolution (EKR)

EKR is a highly selective and scalable method that leverages the stereospecificity of enzymes. For a ketone, ketoreductases (KREDs) are an excellent choice, reducing one enantiomer to a chiral alcohol while leaving the other ketone enantiomer untouched.

Caption: Typical workflow for a KRED-based kinetic resolution.

• Enzyme Selection: Obtain a commercially available KRED screening kit. These kits contain a variety of enzymes with different substrate specificities and stereopreferences.

• Cofactor System: The reduction requires a hydride source, typically NADPH. To make the process cost-effective, a cofactor recycling system is used, such as glucose dehydrogenase (GDH) and D-glucose.[8]

• Reaction Setup (Small Scale): In a vial, combine:

  • Phosphate buffer (e.g., 100 mM, pH 7.0).

  • Racemic 2,3-dimethyltetrahydro-4H-pyran-4-one (e.g., 10 mg).

  • KRED enzyme (typically a lyophilized powder or solution).

  • NADP⁺ (catalytic amount, e.g., 1 mM).

  • GDH and D-glucose (excess, e.g., 1.2 equivalents).

  • A co-solvent like DMSO or IPA (5-10% v/v) may be needed to solubilize the substrate.

• Incubation: Stir the reaction at a controlled temperature (e.g., 30 °C) and monitor the progress over time (e.g., 4, 8, 24 hours).

• Analysis: At each time point, quench a small aliquot with a water-immiscible solvent (e.g., ethyl acetate), extract the organic components, and analyze by chiral HPLC to determine the conversion and the ee of both the remaining ketone and the product alcohol.

• Selection: The best KRED will show high conversion and high ee for both the product and remaining starting material close to the 50% conversion mark.

Q: The reaction is very slow or has stalled before 50% conversion.

A:

• pH Optimum: The enzyme's activity is highly pH-dependent. The optimal pH for many KREDs is between 6.0 and 8.0, but you may need to screen a range to find the best performance.[8]

• Temperature: While 30 °C is a good starting point, some enzymes work better at slightly higher or lower temperatures. However, excessive heat can cause denaturation.

• Substrate/Product Inhibition: High concentrations of the substrate or the alcohol product can inhibit the enzyme. Try running the reaction at a lower substrate concentration.

• Cofactor Recycling Failure: Ensure your recycling system (GDH/glucose) is active and that the pH has not dropped significantly due to the formation of gluconic acid from glucose oxidation.[8] The buffer capacity must be sufficient.

Q: The enantioselectivity (E-value) is low.

A:

• Enzyme Choice is Key: The observed selectivity is an intrinsic property of the enzyme for that substrate. The most effective solution is to screen a wider variety of KREDs, as different enzymes have different active site architectures.[4]

• Reaction Conditions: In some cases, adjusting the temperature or switching the co-solvent can modestly improve enantioselectivity.[13]

References

• Rioz-Martínez, A., de Gonzalo, G., & Gotor, V. (2007). Enzymatic kinetic resolution of racemic ketones catalyzed by Baeyer-Villiger monooxygenases. Tetrahedron, 63(41), 10219-10225. [Link]

• Simon, R. C., & Kroutil, W. (2014). Exploiting Enzymatic Dynamic Reductive Kinetic Resolution (DYRKR) in Stereocontrolled Synthesis. Accounts of Chemical Research, 47(10), 3028-3038. [Link]

• Zhang, W., et al. (2022). Discovery and Process Development of a Scalable Biocatalytic Kinetic Resolution toward Synthesis of a Sterically Hindered Chiral Ketone. Organic Process Research & Development, 26(6), 1734-1740. [Link]

• University of Cambridge. (n.d.). Enantioselective syntheses of 2,3-dihydro-4h-pyran-4-ones and 3(2h)-furanones. Apollo - University of Cambridge Repository. [Link]

• Nicewicz, D. A., et al. (2012). Enantio- and Diastereoselective Mannich Reactions of β-Dicarbonyls by Second Stage Diastereoconvergent Crystallization. Journal of the American Chemical Society, 134(1), 288-291. [Link]

• ResearchGate. (n.d.). Kinetic resolution of (A) bicyclic ketones and (B) WM/HP ketones. [Link]

• Faber, K. (2011). Enzymatic strategies for asymmetric synthesis. Angewandte Chemie International Edition, 50(4), 826-840. [Link]

• Reisman, S. E., et al. (2016). Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins. Organic Letters, 18(21), 5648-5651. [Link]

• ResearchGate. (n.d.). Crystallization-Induced Diastereomer Transformations. [Link]

• SIELC Technologies. (n.d.). Separation of Tetrahydro-4H-pyran-4-one on Newcrom R1 HPLC column. [Link]

• Max Planck Institute. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. [Link]

• Brückner, R., et al. (2016). Sequential Methods for Di‐ and Tetrahydro‐Pyranone Synthesis Enable Concise Access to Tuscolid δ‐Lactone. Chemistry – A European Journal, 22(38), 13496-13500. [Link]

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. [Link]

• Ohta, S., et al. (1994). A Chiral Synthesis of Four Stereoisomers of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline, an Inducer of Parkinson-like Syndrome. Chemical & Pharmaceutical Bulletin, 42(7), 1405-1411. [Link]

• ResearchGate. (n.d.). One-Pot Synthesis of 6-Aryl-2,3-dihydro-4H-pyran-4-ones by Cyclocondensation of 1,3-Diketone Dianions with Aldehydes. [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1326. [Link]

• HPLC.eu. (n.d.). chiral columns. [Link]

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydro-4H-pyran-4-ones. [Link]

• American Chemical Society. (2023, January 10). Recent Advances in Separation and Analysis of Chiral Compounds. [Link]

• LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Beilstein-Institut. (2021). Chiral isothiourea-catalyzed kinetic resolution of 4-hydroxy[2.2]paracyclophane. Beilstein Journal of Organic Chemistry, 17, 864-869. [Link]

• Royal Society of Chemistry. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14, 10834-10858. [Link]

• Chinese Chemical Society. (2024). Kinetic Resolution of Racemic 4-Substituted Chroman-2-ones Through Asymmetric Lactone Hydrogenation. CCS Chemistry. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Elucidating the Stereochemistry of 2,3-dimethyltetrahydro-4H-pyran-4-one using NOESY Correlations

For Researchers, Scientists, and Drug Development Professionals

Determining the relative stereochemistry of substituents on a cyclic core is a frequent challenge in organic chemistry and drug development. The spatial arrangement of these groups can profoundly impact a molecule's biological activity and physical properties. This guide provides an in-depth comparison of Nuclear Overhauser Effect Spectroscopy (NOESY) correlations for the diastereomers of 2,3-dimethyltetrahydro-4H-pyran-4-one, offering a robust, experimentally-grounded framework for stereochemical assignment.

The Stereochemical Challenge: cis vs. trans Isomers

The 2,3-dimethyltetrahydro-4H-pyran-4-one structure presents two stereocenters at the C2 and C3 positions, leading to the possibility of cis and trans diastereomers. In the cis isomer, the two methyl groups are on the same face of the pyran ring, while in the trans isomer, they are on opposite faces. Distinguishing between these two isomers is crucial and can be unambiguously achieved by analyzing through-space proton-proton interactions using 2D NOESY NMR.[1][2][3]

The Nuclear Overhauser Effect (NOE) is the transfer of nuclear spin polarization from one nucleus to another through space.[4] This effect is distance-dependent, being most significant for protons that are in close proximity (typically < 5 Å).[4][5] A NOESY experiment maps these through-space interactions, providing a powerful tool for determining the relative stereochemistry of a molecule.[1][2][3]

Differentiating Isomers with NOESY: A Comparative Analysis

The key to distinguishing between the cis and trans isomers lies in the expected NOE correlations between the protons of the two methyl groups and the proton at the C2 position.

Expected NOESY Correlations:

Proton Pair	cis-2,3-dimethyltetrahydro-4H-pyran-4-one	trans-2,3-dimethyltetrahydro-4H-pyran-4-one	Rationale
H at C2 (H2) and C3-Methyl Protons	Strong NOE	Weak or Absent NOE	In the cis isomer, the axial H2 and the equatorial C3-methyl group are on the same face of the ring and in close proximity. In the trans isomer, they are on opposite faces, resulting in a larger distance.
C2-Methyl Protons and C3-Methyl Protons	Strong NOE	Weak or Absent NOE	The two methyl groups are close in space in the cis configuration. In the trans configuration, they are further apart.
H at C2 (H2) and H at C3 (H3)	Strong NOE	Strong NOE	In both isomers, the axial H2 and axial H3 are expected to be close enough to produce a NOE correlation, assuming a chair-like conformation.

This comparative analysis highlights that the presence of a strong NOE correlation between the C2-proton and the C3-methyl protons, as well as between the two methyl groups, is a definitive indicator of the cis stereochemistry. Conversely, the absence of these key correlations would strongly suggest the trans isomer.

Visualizing the Decisive Correlations

The following diagrams illustrate the key through-space interactions that differentiate the cis and trans isomers of 2,3-dimethyltetrahydro-4H-pyran-4-one.

Caption: Key NOESY correlations for the cis isomer.

Caption: Key NOESY correlations for the trans isomer.

Experimental Protocol for 2D NOESY

To obtain high-quality, interpretable NOESY data, the following experimental protocol is recommended. This protocol is based on standard procedures and can be adapted for various NMR spectrometers.[6][7][8]

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the purified 2,3-dimethyltetrahydro-4H-pyran-4-one sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).

• Filter the solution into a clean, dry 5 mm NMR tube.

• Degas the sample by bubbling a gentle stream of an inert gas (e.g., argon or nitrogen) through the solution for several minutes to remove dissolved oxygen, which can interfere with the NOE effect.

2. Instrument Setup and 1D ¹H NMR Acquisition:

• Insert the sample into the NMR spectrometer and lock onto the deuterium signal of the solvent.[8]

• Shim the magnetic field to obtain optimal resolution. A standard 1D ¹H spectrum should be acquired to check the sample's purity and to determine the spectral width and chemical shifts of all proton signals.[6]

3. 2D NOESY Experiment Parameters:

• Load a standard 2D phase-sensitive NOESY pulse sequence (e.g., noesyphsw on Bruker instruments).[7]

• Set the spectral width in both dimensions to encompass all proton signals.

• The number of data points in the direct dimension (t₂) should be set to 1K or 2K for good resolution.[6]

• The number of increments in the indirect dimension (t₁) is typically set between 128 and 256.[6]

• Crucially, set the mixing time (d8) appropriately. For small molecules like this, a mixing time in the range of 400-800 ms is generally effective.[4][6][7] It may be beneficial to run a series of NOESY experiments with varying mixing times to observe the build-up of the NOE.

• Set the number of scans per increment based on the sample concentration to achieve an adequate signal-to-noise ratio.[6]

4. Data Processing and Analysis:

• After acquisition, the 2D data is Fourier transformed in both dimensions.

• Apply appropriate window functions (e.g., sine-bell) to improve the spectral quality.[6]

• Phase correct the spectrum carefully.

• Analyze the 2D NOESY spectrum for cross-peaks that appear off the diagonal. The presence of a cross-peak between two protons indicates that they are close in space.

Conclusion

The 2D NOESY experiment provides an unequivocal method for determining the relative stereochemistry of 2,3-dimethyltetrahydro-4H-pyran-4-one. By comparing the observed NOE correlations with the expected patterns for the cis and trans isomers, a definitive assignment can be made. The presence of strong NOE cross-peaks between the C2-proton and the C3-methyl group, and between the two methyl groups themselves, serves as a clear diagnostic for the cis configuration. This guide provides the necessary theoretical background, comparative data, and a practical experimental protocol to empower researchers to confidently assign the stereochemistry of this and structurally related molecules.

References

• IMSERC. (n.d.). TUTORIAL: 2D NOESY EXPERIMENT. Retrieved from [Link]

• Bruker. (n.d.). 7.3 2D Gradient NOESY Experiment. Retrieved from [Link]

• UC Santa Barbara. (n.d.). 2D 1H-1H NOESY - NMR Facility, UCSB Chem and Biochem. Retrieved from [Link]

• Epistemeo. (2012, August 5). How to interpret a NOESY NMR spectrum [Video]. YouTube. [Link]

• LibreTexts. (2025, October 12). 5.4: NOESY Spectra. Chemistry LibreTexts. Retrieved from [Link]

• Decatur, J. (2018, August 8). NOE Experiments on the Bruker 400 and 500. Retrieved from [Link]

• Purdue University. (n.d.). Bruker TopSpin Training Guide for Basic 2D Experiments. Retrieved from [Link]

• Nanalysis. (2021, July 12). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Retrieved from [Link]

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• Saint John's University & College of Saint Benedict. (n.d.). NMR2D.4. NOESY. Retrieved from [Link]

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• ACD/Labs. (2026, February 12). Stereochemistry Information from NOESY/ROESY data… Part 1. Retrieved from [Link]

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A Senior Application Scientist's Guide to the X-ray Crystallography of 2,3-Dimethyltetrahydro-4H-pyran-4-one Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison and procedural overview for the X-ray crystallography of 2,3-dimethyltetrahydro-4H-pyran-4-one derivatives. As a core scaffold in medicinal chemistry, understanding the precise three-dimensional structure of these molecules is paramount for effective structure-based drug design.[1] This document moves beyond simple protocols to explain the causal relationships behind experimental choices, ensuring a robust and reproducible crystallographic workflow.

Foundational Principles: Synthesis and Crystallization

The journey to a high-resolution crystal structure begins with the synthesis of high-purity material. The tetrahydropyran-4-one core is a versatile building block, and its derivatives are accessible through various established synthetic routes.[1] A common strategy involves the hydrogenation of corresponding 2,3-dihydro-4H-pyran-4-one precursors, often using a palladium-on-charcoal catalyst under a hydrogen atmosphere.[2]

Once a derivative is synthesized and purified to a minimum of 90-95%, the critical stage of crystallization begins. It is crucial to understand that crystallization for single-crystal X-ray diffraction (SCXRD) is not primarily a purification technique but a process of ordered molecular self-assembly.[3] The quality of the resulting crystal directly dictates the quality of the diffraction data and the ultimate resolution of the molecular structure.

Core Causality in Crystallization

The goal is to slowly decrease the solubility of the compound in a solvent or solvent system, promoting slow, ordered growth over rapid precipitation. Several techniques can achieve this, and often, a screening approach using multiple methods is necessary.

• Slow Evaporation: The simplest method, where a solution of the compound is left in a loosely covered vial, allowing the solvent to evaporate slowly, thereby increasing the concentration to the point of supersaturation and crystallization. The choice of solvent is critical; ideal solvents dissolve the compound well but are volatile enough to evaporate over days or weeks.

• Vapor Diffusion (Hanging/Sitting Drop): This is a highly controlled method. A concentrated drop of the compound solution is allowed to equilibrate in a sealed chamber with a larger reservoir of a "precipitant" solvent in which the compound is poorly soluble. The precipitant vapor slowly diffuses into the drop, reducing the compound's solubility and inducing crystallization.

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which it is insoluble. Crystals form at the interface as the solvents slowly mix.

A common starting point for these experiments is to use the concentration prepared for NMR analysis (e.g., 5-10 mg in 0.5-1 mL of solvent) and test various anti-solvents.[3]

Experimental Workflow: From Powder to Structure

The process of determining a crystal structure is a well-defined, multi-stage workflow. Each step builds upon the previous one, and meticulous execution at each stage is essential for a successful outcome.

Caption: The comprehensive workflow from chemical synthesis to final structural deposition.

Protocol: Crystallization Screening for a Novel Derivative

This protocol outlines a general screening process. The choice of solvents should be guided by the known solubility of the specific derivative.

Objective: To identify initial crystallization "hit" conditions.

Materials:

• Purified 2,3-dimethyltetrahydro-4H-pyran-4-one derivative (10-20 mg).

• A set of high-purity solvents (e.g., Acetone, Acetonitrile, Dichloromethane, Ethyl Acetate, Methanol, Ethanol, Heptane, Toluene).

• Glass vials (e.g., 1-dram) or small test tubes.

• Aluminum foil or parafilm.

• Micro-syringes.

Methodology:

• Prepare Stock Solutions: Dissolve ~5 mg of the compound in 0.5 mL of 2-3 different "good" solvents (solvents in which it dissolves readily, e.g., Dichloromethane, Ethyl Acetate) in separate vials.

• Set Up Slow Evaporation:

  • Take the vials from Step 1.

  • Cover the opening with foil and pierce 1-3 small holes with a needle.

  • Place the vials in a vibration-free location (e.g., a quiet corner of a fume hood) and label them clearly.

  • Monitor periodically for crystal growth over several days to weeks. Do not disturb the vials unnecessarily.[3]

• Set Up Vapor Diffusion (using a vial-in-vial method):

  • In a larger vial (e.g., 4-dram), add 2-3 mL of an "anti-solvent" (a solvent in which the compound is poorly soluble, e.g., Heptane, Pentane).

  • Place one of the stock solution vials (from Step 1, uncapped) inside the larger vial.

  • Seal the larger vial tightly. The anti-solvent vapor will slowly diffuse into the inner vial, reducing the solubility of the compound.

  • Label and set aside in a stable environment.

• Set Up Solvent Layering:

  • In a narrow test tube, add 0.5 mL of a stock solution.

  • Using a syringe, very carefully and slowly add an anti-solvent down the side of the tube to form a distinct layer on top. A less dense anti-solvent (e.g., Heptane layered on Dichloromethane) is ideal.

  • Seal the tube and allow it to stand undisturbed. Crystals may form at the interface.

• Observation: Check all setups daily for the first week, then weekly. Look for the formation of clear, well-defined single crystals with sharp edges, ideally between 0.1 and 0.3 mm in size.[3]

Comparative Structural Analysis: The Impact of Substitution

The true power of X-ray crystallography lies in comparing a series of related structures to understand structure-activity relationships (SAR). For 2,3-dimethyltetrahydro-4H-pyran-4-one derivatives, key points of comparison include the conformation of the pyran ring and the nature of intermolecular interactions in the crystal lattice.

The tetrahydropyran ring typically adopts a stable chair conformation. However, the orientation of substituents (axial vs. equatorial) and the presence of bulky groups can introduce strain, potentially leading to distorted chair or even twist-boat conformations.[4] X-ray crystallography provides precise torsional angles that define this conformation.

The substitution pattern fundamentally influences how molecules pack in the solid state. A derivative with a hydrogen-bond donor/acceptor (e.g., a hydroxyl or amine group) will likely exhibit a packing motif dominated by strong hydrogen bonds, whereas a derivative with a bulky, non-polar group (e.g., a phenyl ring) may pack based on weaker van der Waals forces and pi-stacking interactions.

Data Comparison Table

The following table illustrates the type of data that would be extracted from crystallographic information files (CIFs) for a comparative analysis. Data is sourced from the Cambridge Structural Database (CSD), the world's repository for small-molecule crystal structures.[5][6]

Parameter	Derivative A (Hypothetical)	Derivative B (Hypothetical)	Significance & Interpretation
CSD Deposition No.	CCDC XXXXXX	CCDC YYYYYY	Unique identifier for retrieving full dataset from CCDC.[7][8]
Crystal System	Monoclinic	Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	P2₁2₁2₁	Defines the symmetry elements within the unit cell.
Unit Cell (a, b, c)	8.1 Å, 12.3 Å, 9.5 Å	10.2 Å, 11.5 Å, 7.8 Å	Dimensions of the repeating unit of the crystal.
Unit Cell (α, β, γ)	90°, 105.2°, 90°	90°, 90°, 90°	Angles of the repeating unit.
Ring Conformation	Chair	Distorted Chair	Determined by Cremer-Pople puckering parameters.
C2-Methyl Orient.	Equatorial	Pseudo-equatorial	Defines substituent position relative to the ring's mean plane.
C3-Methyl Orient.	Axial	Pseudo-axial	Axial groups can lead to 1,3-diaxial strain.[9]
Key Intermol. Int.	C-H···O Hydrogen Bond	π-π Stacking	Dominant forces governing the crystal packing arrangement.

This comparative analysis is crucial for understanding how subtle changes in molecular structure can lead to significant differences in solid-state properties and, potentially, biological activity.

Caption: Relationship between substituent choice and resulting crystal packing motif.

Conclusion

The X-ray crystallographic analysis of 2,3-dimethyltetrahydro-4H-pyran-4-one derivatives is an indispensable tool for modern drug discovery. It provides definitive proof of molecular structure, absolute stereochemistry, and detailed conformational insights that cannot be obtained through other analytical techniques. By systematically synthesizing derivatives, employing robust crystallization screening protocols, and performing detailed comparative analyses of the resulting structures, researchers can build a comprehensive understanding of the structure-property relationships that govern the therapeutic potential of this important class of molecules.

References

• Crochet, A. (n.d.). Guide for crystallization. University of Fribourg, Chemistry Department.
• ChemicalBook. (n.d.). 2,2-DIMETHYLTETRAHYDROPYRAN-4-ONE synthesis.
• re3data.org. (n.d.).
• Google Patents. (2013). CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.
• National Institutes of Health (NIH). (n.d.).
• IOP Publishing. (2025).
• ResearchGate. (n.d.).
• Benchchem. (n.d.). An In-depth Technical Guide to Dihydro-2H-pyran-3(4H)
• CCDC. (n.d.). Access Structures.
• Iowa Research Online. (n.d.).
• Beilstein-Institut. (n.d.). Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose.
• ResearchGate. (n.d.). Synthesis and Conformational Studies of Tertiary Alcohols Derived from Tetrahydro-4H-pyran-4-one and Tetrahydrothiopyran-4-one.

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Differentiating Dimethyltetrahydro-4H-pyran-4-one Isomers: A Comparative Guide to Mass Fragmentation Patterns

For Researchers, Scientists, and Drug Development Professionals

In the nuanced world of chemical analysis and drug development, the precise identification of isomeric structures is a critical step that can significantly impact a compound's efficacy, safety, and novelty. The dimethyltetrahydro-4H-pyran-4-one scaffold is present in a variety of natural products and synthetic molecules of pharmaceutical interest. Distinguishing between its various positional isomers is a common analytical challenge. This guide provides an in-depth comparison of the predicted electron ionization (EI) mass fragmentation patterns of common dimethyltetrahydro-4H-pyran-4-one isomers, offering a data-driven approach to their differentiation.

As a Senior Application Scientist, this guide is structured to not only present data but also to elucidate the underlying principles of fragmentation, providing a framework for interpreting the mass spectra of these and similar compounds. We will explore the expected fragmentation pathways of 2,6-, 2,5-, and 3,5-dimethyltetrahydro-4H-pyran-4-one, supported by established principles of mass spectrometry for cyclic ketones.

The Logic of Fragmentation: Understanding the Behavior of Cyclic Ketones

Under electron ionization, organic molecules are ionized to form a molecular ion (M+•), which then undergoes a series of fragmentation events to yield smaller, characteristic ions. The fragmentation of cyclic ketones is primarily dictated by the stability of the resulting fragments. Key fragmentation pathways include:

• α-Cleavage: The bond adjacent to the carbonyl group is cleaved, leading to the formation of a stable acylium ion. For cyclic ketones, this results in the opening of the ring.[1]

• McLafferty Rearrangement: This is a characteristic rearrangement of carbonyl compounds that possess a γ-hydrogen. It involves the transfer of a hydrogen atom to the carbonyl oxygen via a six-membered transition state, resulting in the elimination of a neutral alkene.[2]

• Ring Cleavage: Following initial α-cleavage, subsequent bond cleavages within the ring can lead to the formation of various smaller fragments.

The position of the methyl substituents on the tetrahydropyran-4-one ring will influence these fragmentation pathways, leading to unique mass spectra for each isomer.

Experimental Protocol: GC-MS Analysis of Dimethyltetrahydro-4H-pyran-4-one Isomers

The following is a generalized protocol for the analysis of dimethyltetrahydro-4H-pyran-4-one isomers using Gas Chromatography-Mass Spectrometry (GC-MS). Specific parameters may require optimization based on the instrumentation and the specific sample matrix.

1. Sample Preparation:

• Dissolve 1-5 mg of the sample in 1 mL of a suitable volatile solvent, such as dichloromethane or ethyl acetate (GC grade).

• If necessary, dilute the sample to a final concentration of approximately 10-100 µg/mL.

2. Gas Chromatography (GC) Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0-1.5 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1 split ratio) or splitless, depending on the sample concentration.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 40-300.

• Ion Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

4. Data Analysis:

• The acquired mass spectra should be compared with a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) for tentative identification.

• Manual interpretation of the fragmentation patterns is crucial for confirming the isomeric structure.

Figure 1: Generalized workflow for the GC-MS analysis of dimethyltetrahydro-4H-pyran-4-one isomers.

Comparative Analysis of Predicted Mass Fragmentation Patterns

The molecular weight of dimethyltetrahydro-4H-pyran-4-one (C7H12O2) is 128.17 g/mol . The following sections detail the predicted fragmentation patterns for the 2,6-, 2,5-, and 3,5-dimethyl isomers.

2,6-Dimethyltetrahydro-4H-pyran-4-one

The symmetrical placement of the methyl groups in the 2,6-isomer is expected to lead to a relatively simple fragmentation pattern dominated by α-cleavage.

Predicted Fragmentation Pathways:

• α-Cleavage: The primary fragmentation is expected to be the cleavage of the C-C bond adjacent to the carbonyl group, leading to the opening of the ring. This can be followed by the loss of a methyl radical (•CH3) or an acetyl radical (•CH3CO).

• Loss of an Acetyl Radical: Cleavage of the C2-C3 and C5-C6 bonds can lead to the loss of an acetyl radical, resulting in a prominent ion.

• Loss of a Methyl Radical: Loss of a methyl group from the molecular ion is also a likely fragmentation pathway.

Figure 2: Predicted major fragmentation pathways for 2,6-dimethyltetrahydro-4H-pyran-4-one.

2,5-Dimethyltetrahydro-4H-pyran-4-one

The asymmetrical substitution in the 2,5-isomer is expected to result in a more complex fragmentation pattern compared to the 2,6-isomer.

Predicted Fragmentation Pathways:

• α-Cleavage: Similar to the 2,6-isomer, α-cleavage will initiate ring-opening. The position of the methyl groups will influence the subsequent fragmentation.

• McLafferty-type Rearrangement: The presence of a hydrogen atom on the C5 carbon may facilitate a rearrangement, leading to the elimination of a neutral molecule.

• Formation of Distinct Acylium Ions: Depending on the initial ring-opening site, different acylium ions can be formed, providing diagnostic peaks.

Figure 3: Predicted major fragmentation pathways for 2,5-dimethyltetrahydro-4H-pyran-4-one.

3,5-Dimethyltetrahydro-4H-pyran-4-one

With methyl groups at the 3 and 5 positions, the fragmentation of this isomer will be significantly influenced by their proximity to the carbonyl group.

Predicted Fragmentation Pathways:

• α-Cleavage and Ring Opening: This will be a primary fragmentation route.

• Loss of Methyl and Ethyl Radicals: Subsequent fragmentation following ring-opening is likely to involve the loss of methyl and ethyl radicals.

• Formation of a Stable C4H5O+ Ion: A characteristic fragment resulting from the cleavage of the pyran ring is anticipated.

Figure 4: Predicted major fragmentation pathways for 3,5-dimethyltetrahydro-4H-pyran-4-one.

Summary of Predicted Key Diagnostic Ions

The following table summarizes the predicted key fragment ions that can be used to differentiate between the three isomers.

Isomer	Predicted Key Fragment Ions (m/z)	Rationale
2,6-Dimethyltetrahydro-4H-pyran-4-one	113, 85, 43	Loss of methyl and acetyl radicals due to symmetrical α-cleavage.
2,5-Dimethyltetrahydro-4H-pyran-4-one	113, 84, 70	Asymmetric cleavage and potential for McLafferty-type rearrangement leading to unique neutral losses.
3,5-Dimethyltetrahydro-4H-pyran-4-one	113, 99, 69	Loss of methyl and ethyl radicals following α-cleavage, and formation of a stable C4H5O+ ion.

Conclusion

This guide provides a robust framework for researchers to approach the identification of these and other substituted cyclic ketones. By combining the detailed experimental protocol with the predicted fragmentation patterns, scientists and drug development professionals can more confidently elucidate the structure of their compounds of interest, ensuring the integrity and accuracy of their research.

References

• de Hoffmann, E., & Stroobant, V. (2007).

• NIST/EPA/NIH Mass Spectral Library (NIST 20). National Institute of Standards and Technology. [Link]

• McLafferty, F. W. (1959). Mass Spectrometric Analysis. Analytical Chemistry, 31(1), 82-87. [Link]

• PubChem. (n.d.). 2,6-Dimethyl-4H-pyran-4-one. National Center for Biotechnology Information. [Link]

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